1-methyl-D-tryptophan hydrochloride

• CAS: 2227145-87-9

Core Science & Biosynthesis

difference between 1-methyl-D-tryptophan and 1-methyl-L-tryptophan biological activity

The Paradox of Potency in IDO Pathway Modulation

Executive Summary

The development of Indoleamine 2,3-dioxygenase (IDO) inhibitors presents a classic pharmacological paradox. 1-Methyl-L-tryptophan (L-1MT) is the superior enzymatic inhibitor in cell-free systems, displaying nanomolar affinity for IDO1. Conversely, 1-Methyl-D-tryptophan (D-1MT, Indoximod) is enzymatically weak or inactive against purified IDO1 yet demonstrates superior efficacy in restoring T-cell proliferation in vivo.

This guide dissects the biological divergence between these stereoisomers, clarifying why D-1MT became the clinical candidate (Indoximod) despite failing standard enzymatic screens. We provide the mechanistic rationale, comparative data, and self-validating experimental protocols required to distinguish their activities in a research setting.

Mechanistic Divergence: The "Target" vs. The "Pathway"

The fundamental difference lies in their site of action. L-1MT targets the enzyme (IDO1), while D-1MT targets the downstream signaling consequences of tryptophan starvation (mTORC1).

L-1MT: Competitive Enzymatic Inhibition

L-1MT functions as a classic competitive inhibitor. It binds to the ferrous heme iron of the IDO1 active site, preventing the binding of the substrate (L-Tryptophan).

• Mechanism: Direct steric blockade of the catalytic pocket.

• Outcome: Prevents the conversion of Tryptophan to N-formylkynurenine.[1]

• Limitation: In complex tumor microenvironments, high intracellular tryptophan concentrations can outcompete L-1MT, reducing its efficacy.

D-1MT (Indoximod): The Tryptophan Mimetic

D-1MT does not effectively inhibit IDO1 enzymatic activity. Instead, it acts as a Tryptophan mimetic that bypasses the metabolic checkpoint.

• Mechanism: In T-cells, IDO1 activity depletes Tryptophan, deactivating mTORC1 (mechanistic Target of Rapamycin Complex 1) and activating GCN2 (General Control Nonderepressible 2), leading to anergy.[2] D-1MT is structurally similar enough to Tryptophan to bind to the nutrient-sensing machinery associated with mTORC1, falsely signaling "Tryptophan sufficiency."

• Outcome: mTORC1 remains active, and T-cell proliferation continues despite low local Tryptophan levels and high Kynurenine production.

Visualization: Signaling Pathway Divergence

The following diagram illustrates the distinct intervention points of the two isomers.

Figure 1: L-1MT blocks the IDO1 enzyme directly, whereas D-1MT (Indoximod) bypasses the enzyme to directly stimulate the nutrient sensing pathway (mTORC1), restoring T-cell function despite tryptophan depletion.

Quantitative Comparison

The table below summarizes the biochemical data distinguishing the isomers. Note the inverse relationship between enzymatic potency and clinical selection.[3]

Feature	1-Methyl-L-Tryptophan (L-1MT)	1-Methyl-D-Tryptophan (D-1MT)
Primary Target	IDO1 Enzyme (Active Site)	mTORC1 Pathway (Signaling)
Cell-Free IC50 (IDO1)	~19 - 30 µM [1]	> 1000 µM (Inactive) [2]
Mechanism	Competitive Inhibition	Tryptophan Mimetic / Pathway Bypass
Effect on Kynurenine	Reduces production significantly	Minimal/No reduction in vitro
T-Cell Restoration	Moderate (often overcome by high Kyn)	High (uncouples Trp sensing)
Clinical Candidate	Preclinical tools only	Indoximod (Phase II/III)

Experimental Protocols

To validate these differences in your own lab, you cannot rely on a single assay. You must use a Screening Cascade that includes both enzymatic and functional readouts.

Protocol A: Cell-Free Enzymatic Assay (Validates L-1MT)

This assay detects direct enzyme inhibition. L-1MT will be active; D-1MT will be inactive.

Materials:

• Recombinant human IDO1 (rhIDO1).[3]

• Substrate: L-Tryptophan (100 µM).

• Detection: Ehrlich’s Reagent (p-dimethylaminobenzaldehyde).

Workflow:

• Reaction Mix: Prepare 50 mM potassium phosphate buffer (pH 6.5) containing 20 mM ascorbate, 10 µM methylene blue, and 100 µg/mL catalase.

• Inhibitor Addition: Add L-1MT and D-1MT at serial dilutions (e.g., 0.1 µM to 1000 µM).

• Initiation: Add rhIDO1 (50 nM) and L-Tryptophan (100 µM). Incubate at 37°C for 30 minutes.

• Termination: Stop reaction with 30% (w/v) Trichloroacetic acid (TCA). Incubate at 50°C for 30 mins to hydrolyze N-formylkynurenine to kynurenine.

• Detection: Centrifuge to remove precipitate. Mix supernatant 1:1 with Ehrlich’s reagent (2% in glacial acetic acid).

• Readout: Measure Absorbance at 490 nm.

  • Expected Result: L-1MT shows dose-dependent signal reduction.[4] D-1MT shows signal comparable to vehicle control.

Protocol B: T-Cell Restoration Assay (Validates D-1MT)

This assay measures the rescue of T-cell proliferation in a tryptophan-depleted environment. D-1MT will outperform L-1MT.

Materials:

• Suppressor Cells: IDO1-expressing cells (e.g., IFN-gamma stimulated HeLa or SKOV-3 cells).

• Responder Cells: Human PBMCs or Jurkat T-cells labeled with CFSE.

• Stimulation: Anti-CD3/CD28 beads.

Workflow:

• Induction: Treat HeLa cells with IFN-gamma (50 ng/mL) for 24 hours to upregulate IDO1. Confirm high Kynurenine levels in supernatant.

• Co-Culture: Wash HeLa cells. Add CFSE-labeled T-cells (Ratio 1:10 Tumor:T-cell) and Anti-CD3/CD28 beads.

• Treatment: Add L-1MT or D-1MT (100 µM - 1 mM).

• Incubation: Culture for 72-96 hours.

• Readout: Flow Cytometry (CFSE dilution).

  • Gating Strategy: Gate on CD3+ cells -> Histogram of CFSE.

  • Calculation: Proliferation Index = (Mean Fluorescence Control) / (Mean Fluorescence Treated).

  • Expected Result: IDO1+ cells suppress T-cell division (CFSE remains high). D-1MT treatment induces significant CFSE dilution (proliferation) despite the presence of Kynurenine. L-1MT shows partial or weak restoration.

Visualization: Experimental Logic Flow

Use this logic tree to interpret your screening results.

Figure 2: Screening logic to differentiate IDO1 inhibitors (L-1MT) from Pathway Modulators (D-1MT).

The IDO2 Controversy

Early literature suggested D-1MT might specifically inhibit IDO2 , an isoform of IDO1.[5] However, rigorous biochemical studies have largely debunked this as the primary mechanism for D-1MT's efficacy.

• Evidence: L-1MT is actually a more potent inhibitor of IDO2 than D-1MT in validated assays [3].[6]

References

• Lob, S. et al. (2009). IDO1 and IDO2 are expressed in human tumors: levo- but not dextro-1-methyl tryptophan inhibits tryptophan catabolism.[7][8][9] Cancer Immunology, Immunotherapy.[2][10][11][12][13]

• Metz, R. et al. (2012). IDO inhibits a tryptophan sufficiency signal that stimulates mTOR: A novel IDO effector pathway targeted by D-1-methyl-tryptophan. OncoImmunology.

• Yuasa, H. J. et al. (2010).[14][15] 1-L-methyltryptophan is a more effective inhibitor of vertebrate IDO2 enzymes than 1-D-methyltryptophan.[14][15] Comparative Biochemistry and Physiology.

• Fox, E. et al. (2018).[13] Indoximod: An Immunometabolic Adjuvant That Empowers T Cell Activity in Cancer. Frontiers in Oncology.

• Houdy, K. et al. (2008). Levo- but not dextro-1-methyl tryptophan abrogates the IDO activity of human dendritic cells. Blood.

Sources

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• 5. Effects of 1-methyltryptophan stereoisomers on IDO2 enzyme activity and IDO2-mediated arrest of human T cell proliferation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Pharmacokinetics of 1-methyl-L-tryptophan after single and repeated subcutaneous application in a porcine model - PMC [pmc.ncbi.nlm.nih.gov]
• 7. IDO1 and IDO2 are expressed in human tumors: levo- but not dextro-1-methyl tryptophan inhibits tryptophan catabolism | Scilit [scilit.com]
• 8. pure.pmu.ac.at [pure.pmu.ac.at]
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• 10. Indoximod: An Immunometabolic Adjuvant That Empowers T Cell Activity in Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 12. Indoximod: An Immunometabolic Adjuvant That Empowers T Cell Activity in Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 13. cancer-research-network.com [cancer-research-network.com]
• 14. 1-L-methyltryptophan is a more effective inhibitor of vertebrate IDO2 enzymes than 1-D-methyltryptophan - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]

Decoding the Immunometabolic Role of 1-Methyl-D-Tryptophan HCl in Kynurenine Pathway Suppression: A Technical Guide

Executive Summary: The Stereoisomer Paradox

For decades, the kynurenine pathway has been recognized as a primary mechanism of tumor immune evasion. Indoleamine 2,3-dioxygenase 1 (IDO1) and tryptophan 2,3-dioxygenase (TDO) catabolize the essential amino acid L-tryptophan (Trp) into L-kynurenine (Kyn)[1]. This localized Trp depletion and Kyn accumulation paralyzes effector T-cells while promoting regulatory T-cell (Treg) differentiation[2].

When developing assays to probe this pathway, researchers frequently turn to 1-methyl-tryptophan (1-MT). However, a critical mechanistic divergence exists between its stereoisomers. While the L-isomer (L-1MT) acts as a weak, direct competitive inhibitor of the IDO1 enzyme[3][4], the D-isomer—1-methyl-D-tryptophan (D-1MT or Indoximod) —does not directly inhibit purified IDO1[1][3]. Instead, D-1MT acts as an immunometabolic adjuvant and tryptophan mimetic, bypassing the enzyme entirely to rescue downstream T-cell signaling[3][5].

This whitepaper provides a comprehensive technical framework for understanding, formulating, and validating 1-methyl-D-tryptophan HCl in preclinical workflows.

Mechanistic Causality: Bypassing Direct Enzymatic Inhibition

To design robust experimental models, we must first understand why D-1MT works. In a tumor microenvironment, IDO1-mediated Trp depletion triggers the General Control Nonderepressible 2 (GCN2) kinase stress response and suppresses the mechanistic Target of Rapamycin Complex 1 (mTORC1)[2][3]. This starvation signal arrests T-cell proliferation.

D-1MT acts as an artificial Trp-sufficiency signal[2]. It tricks mTORC1 into sensing an abundance of tryptophan, thereby relieving the metabolic block and restoring CD8+ T-cell proliferation, even when actual Trp levels remain depleted[3]. Furthermore, while Kynurenine is a known agonist of the Aryl Hydrocarbon Receptor (AhR)[2][5], emerging evidence suggests that 1-MT may also independently modulate AhR transcriptional activity[2][6].

Fig 1: 1-Methyl-D-Tryptophan bypasses direct IDO1 inhibition to rescue mTORC1 signaling in T-cells.

Quantitative Pharmacodynamics: Direct vs. Indirect Inhibition

A common failure point in assay design is applying direct enzymatic IC50 expectations to D-1MT. Because D-1MT is a downstream pathway modulator, cell-free enzymatic assays will yield false negatives. The table below delineates the functional metrics of D-1MT against classic direct inhibitors like Epacadostat and Navoximod.

Compound	Primary Target / Mechanism	Enzymatic IC50 (Cell-Free IDO1)	Cellular/Functional IC50
1-Methyl-D-Tryptophan (Indoximod)	mTORC1 Rescue (Trp Mimetic)	> 100 µM (Inactive)[3]	~70 nM (mTORC1 rescue)[3]
1-Methyl-L-Tryptophan	IDO1 (Direct Competitive)	~120 µM[4]	> 200 µM
Epacadostat (INCB024360)	IDO1 (Direct Competitive)	10 - 72 nM[7][8]	~7.1 nM[7]
Navoximod (GDC-0919)	IDO1 Pathway Inhibitor	7 nM (Ki)[8][9]	75 nM (EC50)[8][9]

Reagent Preparation: The Physicochemical Rationale

The Challenge: The free base form of 1-methyl-D-tryptophan is notoriously hydrophobic and exhibits poor aqueous solubility at physiological pH[8]. The Solution: Utilizing the hydrochloride salt (1-MT HCl) or performing an acid-base titration is mandatory for in vitro assays to prevent drug precipitation and erratic dosing.

Protocol 1: Preparation of 20 mM 1-MT Stock Solution

Causality: Dissolving the free base directly in standard culture media will fail. We must first deprotonate the carboxylic acid using a strong base, then carefully neutralize it to avoid shocking the cell culture buffer system[6][10]. If utilizing the pre-synthesized 1-MT HCl salt, the initial NaOH step can often be bypassed, though pH verification remains critical.

• Weighing: Weigh out the required mass of 1-methyl-D-tryptophan (free base).

• Alkaline Solubilization: Dissolve the powder in 0.1 N NaOH to achieve a concentration slightly higher than 20 mM[6][10]. Vortex until the solution is completely clear.

• Neutralization: Slowly titrate with 0.1 N HCl while monitoring with a micro-pH probe until the solution reaches pH 7.4[6][10].

• Volume Adjustment: Bring to the final volume with sterile PBS to achieve exactly 20 mM.

• Storage: Aliquot and store at -20°C, protected from light[10]. In vivo pharmacokinetic studies demonstrate that D-1MT is highly stable in plasma with low protein binding (<15%)[11].

Self-Validating Experimental Workflows

To prove that D-1MT is rescuing T-cells via mTORC1 rather than off-target enzymatic inhibition, your assay must be a self-validating system . We achieve this by coupling a functional readout (T-cell proliferation) with an analytical control (LC-MS/MS of the Kyn/Trp ratio).

If D-1MT functions correctly, T-cell proliferation will be restored, but the Kyn/Trp ratio will remain high, proving that the IDO1 enzyme is still actively depleting tryptophan.

Fig 2: Self-validating MLR workflow integrating proliferation rescue with LC-MS/MS metabolic control.

Protocol 2: Dual-Readout Mixed Lymphocyte Reaction (MLR)

• Stimulator Preparation: Generate IDO-expressing dendritic cells (DCs) by treating human monocyte-derived DCs with IFN-γ (100 ng/mL) for 48 hours[10].

  • Validation Checkpoint: Include a parallel cohort of IDO-knockout DCs or untreated DCs to establish baseline, non-suppressed proliferation[10].

• Co-Culture Establishment: Plate 1.5 × 10^5 allogeneic responder T-cells with the IDO+ DCs in 96-well plates using tryptophan-restricted media[12].

• Dosing: Spike in 1-MT HCl at a titration range (e.g., 10 µM to 500 µM).

• Incubation & Sampling: Incubate for 72 hours. At hour 48, extract 20 µL of the supernatant from each well for LC-MS/MS analysis.

• Analytical Control (LC-MS/MS): Quantify L-Tryptophan and L-Kynurenine in the supernatant. You should observe high Kyn and low Trp, confirming that D-1MT did not halt enzymatic catabolism.

• Functional Readout: Pulse the remaining culture with 0.2 µCi [3H]-thymidine for the final 24 hours[12]. Harvest cells and measure beta emission via liquid scintillation spectrometry to quantify rescued T-cell proliferation[12].

Conclusion

1-Methyl-D-tryptophan HCl represents a paradigm shift in how we target the kynurenine pathway. By abandoning the pursuit of direct enzymatic inhibition in favor of downstream immunometabolic modulation, D-1MT circumvents the compensatory upregulation of alternative catabolic enzymes (like TDO) that often plague direct IDO1 inhibitors. For assay developers, respecting the physicochemical properties of the HCl salt and implementing self-validating, dual-readout workflows is paramount to generating reproducible, translationally relevant data.

References

1.2 - nih.gov 2.9 - medchemexpress.com 3.13 - dovepress.com 4.3 - nih.gov 5. 1 - tandfonline.com 6. 5 - aacrjournals.org 7.14 - frontiersin.org 8.7 - acs.org 9. 8 - selleckchem.com 10.4 - nih.gov 11.12 - plos.org 12.10 - aacrjournals.org 13.15 - spandidos-publications.com 14. 11 - nih.gov 15.6 - d-nb.info

Sources

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• 3. Indoximod: An Immunometabolic Adjuvant That Empowers T Cell Activity in Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The Immunomodulator 1-Methyltryptophan Drives Tryptophan Catabolism Toward the Kynurenic Acid Branch - PMC [pmc.ncbi.nlm.nih.gov]
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• 12. Influence of Tryptophan Contained in 1-Methyl-Tryptophan on Antimicrobial and Immunoregulatory Functions of Indoleamine 2,3-Dioxygenase | PLOS One [journals.plos.org]
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• 14. Frontiers | IDO and TDO inhibitors in cancer immunotherapy: mechanisms, clinical development, and future directions [frontiersin.org]
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Technical Guide: Immunomodulatory Effects of 1-Methyl-D-Tryptophan on CD8+ T Cells

This guide provides a technical deep-dive into the immunomodulatory mechanism of 1-Methyl-D-Tryptophan (D-1MT, Indoximod) on CD8+ T cells. Unlike direct enzymatic inhibitors, D-1MT functions primarily as a metabolic checkpoint modulator.

Executive Summary

1-Methyl-D-Tryptophan (D-1MT) , clinically known as Indoximod , represents a distinct class of immunometabolic adjuvant. Unlike its L-isomer (L-1MT) or second-generation IDO inhibitors (e.g., epacadostat) which competitively inhibit the enzymatic activity of Indoleamine 2,3-dioxygenase (IDO1), D-1MT acts primarily as a Tryptophan (Trp) mimetic .

Its core value proposition in drug development lies in its ability to decouple the metabolic stress signal (Trp depletion) from the downstream T-cell stress response (mTORC1 inhibition). This guide details the mechanistic rationale, physiological impact on CD8+ T cells, and validated protocols for assessing its efficacy.

Mechanistic Foundation: The "Trp-Mimetic" Hypothesis

To understand D-1MT, one must first deconstruct the IDO-Kynurenine-mTOR axis.

The IDO Trap

In the tumor microenvironment (TME), IDO1 degrades L-Tryptophan into Kynurenine (Kyn). This creates a dual-suppressive environment for CD8+ T cells:

• Trp Starvation: Activates GCN2 (General Control Nonderepressible 2) kinase, which senses uncharged tRNAs.[1] GCN2 phosphorylation leads to translational arrest and anergy.

• Kyn Accumulation: Kyn acts as a ligand for the AhR (Aryl Hydrocarbon Receptor), driving Treg differentiation.

The D-1MT Bypass

Current consensus indicates that D-1MT does not potently inhibit IDO1 enzymatic activity in cellular contexts (unlike L-1MT). Instead, it restores downstream signaling despite the presence of IDO1.

• mTORC1 Reactivation: D-1MT is structurally similar enough to Trp to be recognized by the amino acid sensing machinery upstream of mTORC1, but it is not degraded by IDO1. This "tricks" the T cell into perceiving Tryptophan sufficiency.

• GCN2 Bypass: By restoring mTORC1 activity, D-1MT breaks the anergic cycle initiated by GCN2, allowing CD8+ T cells to maintain protein synthesis and proliferation even in Trp-depleted environments.

Visualization: The Signaling Divergence

The following diagram illustrates the specific intervention point of D-1MT compared to enzymatic inhibitors.

Figure 1: Mechanism of Action.[2][3] While enzymatic inhibitors (Black) target IDO1 directly, D-1MT (Blue) acts downstream, reactivating mTORC1 to restore proliferation despite low Tryptophan levels.

Impact on CD8+ T Cell Biology

D-1MT treatment results in specific phenotypic changes in CD8+ T cells that distinguish it from general immune stimulation.

Restoration of Proliferation

In the presence of IDO-expressing dendritic cells (DCs) or tumor cells, CD8+ T cells typically arrest in the G1 phase. D-1MT restores cell cycle progression.

• Key Marker: Re-phosphorylation of Ribosomal Protein S6 (pS6) and 4E-BP1.

• Outcome: Increased expansion of antigen-specific clones.[4]

Metabolic Reprogramming

Effector T cells require high glycolytic flux (Warburg effect). IDO-mediated Trp depletion forces cells into fatty acid oxidation (FAO) and autophagy, characteristic of exhausted or regulatory phenotypes.

• D-1MT Effect: Sustains Glut1 expression and glycolytic capacity by maintaining mTORC1 activity, preventing the metabolic collapse associated with exhaustion.

Differentiation & Exhaustion

While D-1MT boosts proliferation, its effect on exhaustion markers (PD-1, Tim-3) is nuanced.

• Synergy: It is most effective when combined with checkpoint blockade (anti-PD-1). D-1MT provides the metabolic fuel for proliferation, while anti-PD-1 releases the brakes on signaling.

• AhR Modulation: D-1MT may also antagonize AhR signaling, reducing the conversion of T cells into FoxP3+ Tregs, thereby maintaining a higher Teff:Treg ratio.

Experimental Frameworks

To validate the effects of D-1MT, researchers must use systems that specifically induce IDO1-mediated suppression. Standard T-cell activation assays (anti-CD3/CD28 only) are insufficient because they lack the Trp-depletion stressor.

Protocol 1: IDO-Dependent T-Cell Suppression Assay

This protocol establishes a "suppressive floor" using IDO+ cells, then measures the "rescue ceiling" provided by D-1MT.

Materials:

• Target Cells: IDO-expressing tumor line (e.g., SKOV3, HeLa) or IFN-

  primed MSCs/DCs.[5][6]

• Effector Cells: Primary human CD8+ T cells (isolated via negative selection).

• Reagents: Recombinant Human IFN-

  , CFSE (CellTrace), D-1MT (dissolved in 0.1N NaOH, pH neutralized).

Workflow:

• Induction: Treat Target Cells with IFN-

  (50 ng/mL) for 24h to upregulate IDO1.

  • Control: Unstimulated Target Cells (IDO-negative).

• Wash: Thoroughly wash Target Cells to remove residual IFN-

  .

• Labeling: Stain CD8+ T cells with CFSE (5 µM).

• Co-Culture: Plate Target Cells and T Cells at a 1:5 or 1:10 ratio.

  • Stimulation:[3][7] Add anti-CD3/CD28 beads to drive T-cell demand for Trp.

• Treatment: Add D-1MT (Titration: 100 µM – 1 mM).

  • Note: D-1MT requires higher concentrations than enzymatic inhibitors due to its competitive transport mechanism.

• Readout (72-96h): Flow cytometry for CFSE dilution.

Protocol 2: Phospho-Flow Validation of mTORC1 Rescue

This assay confirms the specific MOA (mTORC1 reactivation) rather than general toxicity or off-target effects.

Workflow:

• Starvation: Culture activated CD8+ T cells in Trp-free media for 4-6 hours to induce stress (pS6 loss).

• Rescue: Add D-1MT (500 µM) vs. L-Trp (Control) for 1 hour.

• Fix/Perm: Use Methanol-based permeabilization (critical for phospho-epitopes).

• Staining:

  • Anti-CD8-FITC

  • Anti-pS6 (Ser235/236)-Alexa647

  • Anti-p4E-BP1-PE

• Analysis: Gate on CD8+; measure MFI of pS6. D-1MT should restore MFI comparable to Trp-sufficient controls.

Visualization: Experimental Logic

Figure 2: Workflow for IDO-mediated suppression assay. Critical controls include "Excess Trp" to prove that suppression is indeed Trp-dependent.

Data Presentation & Analysis

When reporting results, data should be stratified to demonstrate the "Rescue Effect."

Experimental Condition	IDO Activity (Kyn Level)	CD8+ Proliferation (CFSE)	mTORC1 Status (pS6)	Interpretation
IDO- Tumor + T cells	Low	High	High	Baseline Proliferation
IDO+ Tumor + Vehicle	High	Arrested	Low	Successful Suppression Model
IDO+ Tumor + L-1MT	Low	High	High	Enzymatic Inhibition
IDO+ Tumor + D-1MT	High	Restored	High	Metabolic Rescue (Key Result)

Note: The hallmark of D-1MT efficacy is restored proliferation without necessarily reducing Kynurenine levels, distinguishing it from L-1MT.

References

• Indoximod opposes the immunosuppressive effects mediated by IDO and TDO via modulation of AhR function and activation of mTORC1. Source:[2] Oncotarget (2020)[8]

• IDO inhibits a tryptophan sufficiency signal that stimulates mTOR: A novel mechanism of action for D-1-methyl-tryptophan. Source: Cancer Research / PMC (2012)[9]

• Inhibition of Indoleamine 2,3-Dioxygenase in Dendritic Cells by Stereoisomers of 1-Methyl-Tryptophan Correlates with Antitumor Responses. Source: Cancer Research (2007)[10]

• Influence of Tryptophan Contained in 1-Methyl-Tryptophan on Antimicrobial and Immunoregulatory Functions of Indoleamine 2,3-Dioxygenase. Source: PLOS ONE (2012)

• mTORC1 and mTORC2 selectively regulate CD8+ T cell differentiation.

Sources

• 1. IDO inhibits a tryptophan sufficiency signal that stimulates mTOR: A novel IDO effector pathway targeted by D-1-methyl-tryptophan - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Indoximod opposes the immunosuppressive effects mediated by IDO and TDO via modulation of AhR function and activation of mTORC1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mTORC1 and mTORC2 selectively regulate CD8+ T cell differentiation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]
• 5. Influence of Tryptophan Contained in 1-Methyl-Tryptophan on Antimicrobial and Immunoregulatory Functions of Indoleamine 2,3-Dioxygenase - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Influence of Tryptophan Contained in 1-Methyl-Tryptophan on Antimicrobial and Immunoregulatory Functions of Indoleamine 2,3-Dioxygenase | PLOS One [journals.plos.org]
• 7. 1-Methyl-tryptophan can interfere with TLR signaling in dendritic cells independently of IDO activity - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Oncotarget: Indoximod opposes the immunosuppressive effects mediated by IDO and TDO | EurekAlert! [eurekalert.org]
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Technical Guide: 1-Methyl-D-Tryptophan Hydrochloride Targeting Tumor Microenvironment Immunosuppression

Executive Summary: The Indoximod Paradox

1-Methyl-D-tryptophan (D-1MT) , clinically known as Indoximod , represents a distinct class of immunometabolic adjuvant that defies the conventional logic of enzymatic inhibition. Unlike its stereoisomer (L-1MT) or other IDO inhibitors (e.g., epacadostat), D-1MT is not a direct enzymatic inhibitor of Indoleamine 2,3-dioxygenase 1 (IDO1) in cell-free systems.[1]

Instead, D-1MT functions as a tryptophan mimetic .[2] It targets the downstream metabolic sensing machinery—specifically the mTORC1 (mechanistic target of rapamycin complex 1) pathway—reversing the T-cell anergy induced by tryptophan depletion. This guide delineates the mechanism, chemical handling, and specific validation protocols required to study D-1MT, distinguishing its unique "signal restoration" activity from simple enzymatic blockade.

Part 1: Mechanistic Architecture

The Tryptophan-Kynurenine-mTOR Axis

In the Tumor Microenvironment (TME), IDO1 overexpression depletes Tryptophan (Trp) and generates Kynurenine (Kyn). This creates a dual-suppressive signal:

• Kyn Accumulation: Activates the Aryl Hydrocarbon Receptor (AHR), driving Treg differentiation.

• Trp Depletion: Detected by the amino acid sensor GCN2 and the mTORC1 complex.[3] Low Trp collapses mTORC1 signaling, leading to autophagy and T-cell anergy.

The D-1MT Intervention: D-1MT acts as a "false signal" of tryptophan sufficiency. It binds to the amino acid sensing arm of mTORC1, preventing the complex from sensing the IDO-mediated tryptophan starvation. Consequently, mTORC1 remains active, maintaining T-cell proliferation and effector function even in a Trp-depleted environment.

Figure 1: D-1MT bypasses direct IDO inhibition to restore mTORC1 signaling directly.

Part 2: Chemical & Pharmacological Profile[4][5]

Compound: 1-Methyl-D-tryptophan Hydrochloride CAS: 14907-27-8 (Methyl ester HCl form often used in synthesis; D-1MT free base CAS: 22839-16-3) Molecular Weight: ~254.71 g/mol (HCl salt)

Solubility & Handling

The hydrochloride salt significantly improves solubility compared to the zwitterionic free base.

Solvent	Solubility Limit	Notes
Water	~150 mg/mL	Highly soluble; ideal for in vivo vehicle (PBS or saline).
DMSO	~50 mg/mL	Standard for in vitro stock solutions.
Methanol	~50 mg/mL	Useful for chemical synthesis/purification steps.

Stability Protocol:

• Storage: Store solid powder at -20°C (long term) or 4°C (short term). Protect from light.[4][5]

• Solution Stability: Aqueous solutions are prone to oxidation. Prepare fresh or store aliquots at -80°C. Avoid repeated freeze-thaw cycles.

• pH Consideration: The HCl salt is acidic. When adding to cell culture media, ensure the buffering capacity (HEPES/Bicarbonate) is sufficient to maintain pH 7.4, or neutralize the stock solution with NaOH prior to addition.

Part 3: Experimental Ecosystem (Protocols)

Protocol A: The "Negative" Control (Cell-Free IDO Assay)

Rationale: To verify D-1MT specificity, one must demonstrate it does not inhibit IDO1 enzymatically in a cell-free system, distinguishing it from L-1MT or epacadostat.

Reagents:

• Recombinant human IDO1 enzyme.

• Substrate: L-Tryptophan (100 µM).

• Cofactors: Ascorbic acid (20 mM), Methylene Blue (10 µM), Catalase.[4]

• Test Compound: 1-Methyl-D-tryptophan HCl (0.1 - 1000 µM).

Workflow:

• Reaction Mix: Combine IDO1 enzyme, cofactors, and D-1MT in Phosphate Buffer (pH 6.5).

• Initiation: Add L-Tryptophan to start the reaction.[5]

• Incubation: 37°C for 45 minutes.

• Termination: Add 30% Trichloroacetic Acid (TCA) to precipitate proteins and hydrolyze

  -formylkynurenine to kynurenine.

• Detection: Centrifuge (10,000 x g, 10 min). Mix supernatant 1:1 with Ehrlich’s Reagent (p-dimethylaminobenzaldehyde). Measure Absorbance at 490 nm .

• Expected Result: D-1MT should show <10% inhibition even at high concentrations (e.g., 1 mM), whereas L-1MT will show an IC50 ~19-120 µM.

Protocol B: The "Validation" Assay (mTORC1 Restoration)

Rationale: This is the critical assay to validate D-1MT activity. You must show restoration of mTOR signaling in T-cells cultured in Trp-depleted conditions.

Reagents:

• Cells: Activated Murine CD8+ T-cells or Human PBMCs.

• Media: Tryptophan-free RPMI 1640 (custom ordered) vs. Standard RPMI.

• Stimulation: Anti-CD3/CD28 beads.

• Readout: Western Blot for p-S6K (Thr389) and p-4EBP1 .

Step-by-Step Workflow:

• Starvation Phase: Culture activated T-cells in Trp-free RPMI for 4-6 hours. This induces nutrient stress, collapsing mTOR activity (loss of p-S6K).

• Treatment:

  • Group 1: Vehicle (Negative Control).

  • Group 2: Add L-Tryptophan (Positive Control, 50 µM).

  • Group 3: Add D-1MT (Experimental, 1 mM). Note: High concentrations are often required for competition.

• Incubation: Incubate for 1-4 hours at 37°C.

• Lysis: Harvest cells on ice. Lyse in RIPA buffer with phosphatase inhibitors (NaF, Na3VO4).

• Western Blot:

  • Load 20 µg protein/lane.

  • Probe for Phospho-p70 S6 Kinase (Thr389) .

  • Probe for Total S6 Kinase (Loading Control).

• Self-Validating Logic:

  • Trp-free Vehicle: No p-S6K signal.

  • Trp Add-back: Strong p-S6K signal.

  • D-1MT (Trp-free):Restored p-S6K signal (comparable to Trp add-back).

Part 4: Clinical Translation & Combination Strategy

Indoximod is rarely used as a monotherapy. Its mechanism dictates that it functions best as an adjuvant to therapies that induce immunogenic cell death or checkpoint blockade.

Combination Rationale

• Chemotherapy (e.g., Temozolomide, Taxanes): Chemotherapy releases tumor antigens. IDO is upregulated in response to this inflammation (IFN-gamma driven). D-1MT prevents the resulting T-cell suppression.[6][7][8]

• Checkpoint Inhibitors (Anti-PD-1/PD-L1): PD-1 blockade reinvigorates T-cells, but metabolic checkpoints (IDO/mTOR) can limit their expansion. D-1MT provides the metabolic support ("fuel") for the T-cells "unbraked" by PD-1 inhibitors.

Clinical Trial Context

• NLG8189: The specific designation for D-1MT in early trials.

• Key Trials:

  • NCT02502708:[9] Indoximod + Chemotherapy/Radiation in Pediatric Brain Tumors (DIPG).[9]

  • NCT02073123: Indoximod + Taxane in Metastatic Breast Cancer.

References

• Metz, R., et al. (2012). IDO inhibits a tryptophan sufficiency signal that stimulates mTOR: A novel IDO effector pathway targeted by D-1-methyl-tryptophan.[10][11][12][13] OncoImmunology, 1(9), 1460-1468.[12] Link

• Fox, E., et al. (2018). Indoximod: An Immunometabolic Adjuvant That Empowers T Cell Activity in Cancer.[14] Frontiers in Oncology, 8, 370. Link

• Lob, S., et al. (2009). Inhibitors of indoleamine-2,3-dioxygenase for cancer therapy: can we see the wood for the trees? Nature Reviews Cancer, 9, 445–452. Link

• Hou, D.Y., et al. (2007). Inhibition of Indoleamine 2,3-Dioxygenase in Dendritic Cells by Stereoisomers of 1-Methyl-Tryptophan Correlates with Antitumor Responses.[6][7][15] Cancer Research, 67(2), 792-801. Link

• Prendergast, G.C., et al. (2017). Discovery of IDO1 Inhibitors: From Bench to Bedside. Cancer Research, 77(24), 6795-6811. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. IDO inhibits a tryptophan sufficiency signal that stimulates mTOR: A novel IDO effector pathway targeted by D-1-methyl-tryptophan - PMC [pmc.ncbi.nlm.nih.gov]
• 3. aacrjournals.org [aacrjournals.org]
• 4. Quantification of IDO1 enzyme activity in normal and malignant tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. Influence of Tryptophan Contained in 1-Methyl-Tryptophan on Antimicrobial and Immunoregulatory Functions of Indoleamine 2,3-Dioxygenase - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Influence of Tryptophan Contained in 1-Methyl-Tryptophan on Antimicrobial and Immunoregulatory Functions of Indoleamine 2,3-Dioxygenase | PLOS One [journals.plos.org]
• 8. Inhibition of  T Cell Proliferation by Macrophage Tryptophan Catabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 9. academic.oup.com [academic.oup.com]
• 10. augusta.elsevierpure.com [augusta.elsevierpure.com]
• 11. tandfonline.com [tandfonline.com]
• 12. IDO inhibits a tryptophan sufficiency signal that stimulates mTOR: A novel IDO effector pathway targeted by D-1-methyl-tryptophan - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Frontiers | The Immunomodulator 1-Methyltryptophan Drives Tryptophan Catabolism Toward the Kynurenic Acid Branch [frontiersin.org]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]

Physicochemical Profiling and Immunometabolic Mechanisms of 1-Methyl-D-Tryptophan Hydrochloride (Indoximod HCl)

Executive Summary

The tumor microenvironment (TME) utilizes amino acid catabolism as a primary shield against immune surveillance. The depletion of L-tryptophan by Indoleamine 2,3-dioxygenase (IDO) and Tryptophan 2,3-dioxygenase (TDO) induces profound T-cell anergy. 1-Methyl-D-tryptophan (Indoximod) has emerged as a premier immunometabolic adjuvant. Unlike direct enzymatic inhibitors, Indoximod acts downstream as a tryptophan mimetic. This technical whitepaper details the physicochemical properties, mechanistic causality, and self-validating experimental protocols for utilizing the hydrochloride (HCl) salt of 1-methyl-D-tryptophan in advanced preclinical workflows.

Physicochemical Properties & Formulation Causality

A critical failure point in many in vitro and in vivo assays stems from the conflation of 1-methyl-D-tryptophan free base with its hydrochloride salt. The free base exhibits notoriously poor aqueous solubility, often necessitating the use of Dimethyl Sulfoxide (DMSO) or extreme pH adjustments (titration with concentrated HCl) to achieve working concentrations. In cell culture, DMSO concentrations exceeding 0.1% can induce artifactual cytotoxicity and alter baseline metabolic states, confounding immunometabolic data.

To circumvent this, drug development professionals and formulation scientists utilize 1-methyl-D-tryptophan hydrochloride (Indoximod HCl) . The protonation of the amine group drastically alters the hydration energy, rendering the compound highly soluble in water and simulated gastric fluids (SGFs). This ensures predictable oral bioavailability in murine models and allows for solvent-free stock solutions in cell culture.

Table 1: Comparative Physicochemical Data

Property	1-Methyl-D-Tryptophan (Free Base)	1-Methyl-D-Tryptophan HCl (Indoximod HCl)
Chemical Formula	C₁₂H₁₄N₂O₂	C₁₂H₁₅ClN₂O₂
Molecular Weight	218.26 g/mol	254.71 g/mol
CAS Number	110117-83-4	1940860-22-5 (approx. / clinical variant)
Aqueous Solubility	~5 mg/mL (Requires pH 2 adjustment)	Highly Soluble (>50 mg/mL in H₂O/SGF)
Primary Solvent	DMSO (0.55 mg/mL with warming)	Sterile H₂O, PBS, or Culture Media
Clinical Trial Status	Preclinical probe	Phase 2/3 (e.g., NLG2107)

Causality Note for Researchers: Always recalculate your molarity when switching from the free base to the HCl salt. Using 218.26 g/mol instead of 254.71 g/mol for the HCl salt will result in a ~14% dosing error, which can skew IC₅₀ and EC₅₀ calculations.

Mechanistic Paradigm: Beyond Direct Enzymatic Inhibition

The stereochemistry of 1-methyl-tryptophan dictates its biological function. While the L-isomer is a more potent direct competitive inhibitor of purified IDO1 in cell-free assays, the D-isomer (Indoximod) demonstrates vastly superior efficacy in reversing T-cell suppression in vivo .

This paradox is explained by Indoximod's unique mechanism of action. It does not primarily function by blocking IDO1. Instead, it acts as a tryptophan mimetic .

• mTORC1 Rescue: Under conditions of high tryptophan catabolism, the GCN2 kinase pathway is activated, which subsequently inhibits the master metabolic regulator mTORC1, leading to T-cell cycle arrest. Indoximod tricks the T-cell's nutrient-sensing machinery into perceiving a tryptophan-replete state, directly relieving the suppressive signal on mTORC1 and restoring T-cell proliferation .

• AHR Modulation: Indoximod also modulates the Aryl Hydrocarbon Receptor (AHR) pathway. Tryptophan catabolites (kynurenines) normally activate AHR to promote regulatory T-cell (Treg) differentiation. Indoximod alters AHR-dependent transcriptional activity, pushing the phenotype away from Tregs and towards effector Th17 cells .

Fig 1: Mechanism of Action: Indoximod reverses IDO-mediated mTORC1 inhibition.

Experimental Protocols: Self-Validating Workflows

To rigorously evaluate the efficacy of Indoximod HCl, researchers must employ a self-validating co-culture system. The following protocol outlines an in vitro T-cell rescue assay that inherently controls for off-target effects by confirming mTORC1 dependence.

Step-by-Step Methodology: In Vitro T-Cell Rescue Assay

Step 1: Reagent Preparation (Indoximod HCl Stock)

• Action: Weigh exactly 25.47 mg of 1-methyl-D-tryptophan HCl.

• Action: Dissolve in 1.0 mL of sterile, cell-culture grade H₂O to create a 100 mM stock solution. Filter sterilize (0.22 µm).

• Causality: Utilizing the HCl salt allows for a 100% aqueous stock. This eliminates the need for DMSO vehicle controls, which can artificially stress primary T-cells and skew proliferation baseline data.

Step 2: Dendritic Cell (DC) Conditioning

• Action: Plate monocyte-derived DCs in a 96-well plate. Treat with 50 ng/mL recombinant human IFN-γ for 24 hours prior to co-culture.

• Causality: IFN-γ potently upregulates IDO1 expression in DCs. This pre-conditioning is mandatory to establish a localized tryptophan-depleted microenvironment before T-cells are introduced.

Step 3: T-Cell Isolation and CFSE Labeling

• Action: Isolate primary CD4+/CD8+ T-cells and label with 5 µM CFSE (Carboxyfluorescein succinimidyl ester).

• Causality: CFSE covalently binds to intracellular proteins and is diluted by half with each cell division. This provides a highly quantitative, generation-by-generation readout of proliferation, which is far more accurate than bulk ATP assays (like CellTiter-Glo) when assessing immune rescue.

Step 4: Co-Culture and Treatment (The Self-Validating Step)

• Action: Add CFSE-labeled T-cells to the IDO+ DCs (10:1 T-cell to DC ratio). Stimulate with anti-CD3/CD28 beads.

• Action: Establish the following treatment arms:

  • Control: Vehicle only (Maximum suppression expected).

  • Test: Indoximod HCl (50 µM) (Rescue expected).

  • Validation: Indoximod HCl (50 µM) + Rapamycin (100 nM).

• Causality:This is a self-validating system. Rapamycin is a direct, potent inhibitor of mTORC1. If Indoximod truly functions by rescuing mTORC1 signaling (as opposed to an off-target mitogenic effect), the addition of Rapamycin will completely abrogate the Indoximod-mediated rescue. If the T-cells still proliferate in arm 3, your compound or assay is compromised.

Step 5: Flow Cytometry Analysis

• Action: Harvest cells at 72-96 hours. Stain for CD4, CD8, and viability (e.g., 7-AAD). Analyze CFSE dilution via flow cytometry.

Fig 2: In vitro workflow for evaluating T-cell rescue using Indoximod HCl.

Clinical Translation & Synergistic Modalities

The robust physicochemical profile of Indoximod HCl has facilitated its rapid translation into clinical settings. Because Indoximod acts downstream of the IDO/TDO enzymes, it is theoretically agnostic to which specific enzyme the tumor uses to deplete tryptophan. This makes it a highly versatile immunometabolic adjuvant.

Currently, Indoximod is being evaluated in advanced Phase 2/3 adaptive design clinical trials (e.g., NLG2107) in combination with immune checkpoint inhibitors such as Pembrolizumab (anti-PD-1) and Nivolumab . The rationale is deeply synergistic: while checkpoint inhibitors remove the "brakes" on T-cell activation, Indoximod restores the metabolic "fuel" (mTORC1 activity) required for sustained effector function in the hostile tumor microenvironment.

References

• Fox E, Oliver T, Rowe M, Thomas S, Zakharia Y, Gilman PB, Muller AJ, Prendergast GC. "Indoximod: An Immunometabolic Adjuvant That Empowers T Cell Activity in Cancer." Frontiers in Oncology, 2018.[Link]

• Lewis HC, Chinnadurai R, Bosinger SE, Galipeau J. "The IDO inhibitor 1-methyl tryptophan activates the aryl hydrocarbon receptor response in mesenchymal stromal cells." Oncotarget, 2017.[Link]

• ClinicalTrials.gov. "A Phase 2/3 (Adaptive Design) Study of the Concomitant Administration of Indoximod or Placebo plus Pembrolizumab or Nivolumab in Adult Patients with Unresectable Stage III or Stage IV Malignant Melanoma (NLG2107)." National Library of Medicine, NCT03301636, 2018. [Link]

understanding the stereoselectivity of 1-methyl-tryptophan isomers

Topic: Stereoselective Divergence in IDO Pathway Modulation: A Technical Guide to 1-Methyl-Tryptophan Isomers Audience: Researchers, scientists, and drug development professionals.

The Stereoselectivity Paradox: An Executive Summary

In the development of indoleamine 2,3-dioxygenase (IDO) inhibitors for cancer immunotherapy, 1-methyl-tryptophan (1-MT) represents a critical case study in stereoselective divergence. For years, the field grappled with a contradiction: L-1-MT is the superior enzymatic inhibitor in vitro, yet D-1-MT (Indoximod) demonstrates superior anti-tumor efficacy in vivo.

This guide dissects the molecular mechanisms driving this paradox. Unlike classical small-molecule inhibitors where stereoisomers often differ only in binding affinity to the same pocket, the 1-MT isomers operate via distinct biological pathways:

• L-1-MT: Acts as a classical competitive enzyme inhibitor of IDO1.[1][2][3][4][5]

• D-1-MT: Acts as a tryptophan mimetic , bypassing IDO1 inhibition to directly restore downstream mTORC1 signaling .[6]

Understanding this distinction is vital for experimental design. Relying solely on cell-free enzymatic assays will lead to false negatives for D-1-MT, potentially discarding a clinically relevant compound.

Mechanistic Dissection: Enzymatic Blockade vs. Pathway Restoration

To validate these isomers, one must understand that they target different nodes of the immune tolerance pathway.

L-1-MT: Competitive Inhibition

L-1-MT functions by competing with L-Tryptophan (Trp) for the active site of the IDO1 enzyme.[1][2][3]

• Mechanism: Binds to the ferrous heme-oxygen complex of IDO1.

• Ki Value: ~19 µM (Purified IDO1).

• Readout: Reduces Kynurenine (Kyn) production directly.

D-1-MT (Indoximod): mTORC1 Recovery

D-1-MT is a poor inhibitor of purified IDO1 (Ki > 2.5 mM).[1] Instead, it functions downstream of the enzyme.[6][7] IDO1 activity depletes Trp, which typically deactivates the mTORC1 pathway (a sensor of amino acid sufficiency), leading to autophagy and T-cell anergy. D-1-MT mimics Trp structurally enough to trick the mTORC1 complex into remaining active, even in a low-Trp environment created by IDO1.

Pathway Visualization

Figure 1: Divergent mechanisms of action.[8] L-1-MT blocks the enzyme directly, while D-1-MT bypasses the enzyme to restore mTORC1 signaling downstream.

Analytical Resolution: Chiral Separation Protocol

Before biological testing, the enantiomeric purity of 1-MT must be verified. Commercial "racemic" mixtures vary in composition. The following HPLC protocol ensures separation.

Methodology: Chiral High-Performance Liquid Chromatography (HPLC) [9]

Parameter	Specification	Causality / Rationale
Column	Chiralcel OD-H (Daicel) or equivalent cellulose tris(3,5-dimethylphenylcarbamate)	The cellulose carbamate stationary phase provides the necessary chiral recognition for indole derivatives.
Dimensions	250 mm × 4.6 mm, 5 µm particle size	Standard analytical dimensions for optimal resolution (Rs > 1.5).
Mobile Phase	n-Hexane : Isopropyl Alcohol (IPA) (85:15 v/v) + 0.1% Diethylamine (DEA)	Normal phase mode is required for Chiralcel OD. DEA suppresses ionization of the amine group, sharpening peak shape.
Flow Rate	1.0 mL/min	Balances backpressure with separation efficiency.
Detection	UV at 280 nm	Matches the absorption maximum of the indole ring.
Temperature	25°C (Ambient)	Higher temperatures may reduce chiral recognition ability.

Self-Validating Step: Inject a racemic standard (DL-1-MT) first. You should observe two distinct peaks with baseline resolution. Typically, the L-isomer elutes first under these conditions, but this must be confirmed with pure enantiomer standards due to column batch variability.

Functional Validation: The Experimental Decision Tree

A common pitfall in drug development is discarding D-1-MT because it fails in standard enzymatic assays. You must utilize a multi-tiered assay strategy.

Protocol A: Cell-Free Enzymatic Assay (Validates L-1-MT)

• Purpose: Measures direct binding to IDO1.

• System: Recombinant human IDO1, L-Trp (100 µM), Ascorbate, Methylene Blue, Catalase.

• Readout: Absorbance at 480 nm (formation of N-formylkynurenine derivative).

• Expected Result:

  • L-1-MT: Dose-dependent reduction in signal (Ki ~ 19 µM).

  • D-1-MT: No significant inhibition even at high concentrations (> 1 mM).

Protocol B: Functional T-Cell Restoration Assay (Validates D-1-MT)

• Purpose: Measures rescue of immune function (mTOR pathway).

• System: Mixed Lymphocyte Reaction (MLR) or T-cell activation assay (anti-CD3/CD28) in the presence of IDO+ Dendritic Cells or HeLa cells.

• Readout: T-cell proliferation (via Thymidine incorporation or CFSE dilution).

• Expected Result:

  • L-1-MT: Moderate rescue of proliferation (via Kyn reduction).

  • D-1-MT: Significant rescue of proliferation (via mTOR stimulation), often superior to L-1-MT despite high Kyn levels remaining in the media.

Validation Workflow Diagram

Figure 2: Experimental decision tree. Note that a negative result in Step 1 does not invalidate the compound; it necessitates Step 2 to detect D-1-MT activity.

Clinical Translation: The Indoximod Case

The selection of D-1-MT (Indoximod) for clinical trials over L-1-MT illustrates the importance of choosing the right biological endpoint.

• Pharmacokinetics: D-1-MT shows saturable absorption but generally favorable half-life and safety profiles in humans compared to L-1-MT.

• Efficacy: In preclinical murine models, D-1-MT showed superior synergy with chemotherapeutic agents (e.g., paclitaxel) compared to the L-isomer.

• Current Status: Indoximod is investigated in combination with checkpoint inhibitors (PD-1/PD-L1 blockade) and vaccines. The rationale is that while checkpoint inhibitors release the "brakes" on T-cells, Indoximod provides the metabolic "fuel" (via mTOR) to sustain their proliferation.

References

• Hou, D. Y., et al. (2007).[10] Inhibition of indoleamine 2,3-dioxygenase in dendritic cells by stereoisomers of 1-methyl-tryptophan correlates with antitumor responses.[11] Cancer Research, 67(2), 792–801.

• Metz, R., et al. (2012). IDO inhibits a tryptophan sufficiency signal that stimulates mTOR: A novel IDO effector pathway targeted by D-1-methyl-tryptophan.[6][8][12] OncoImmunology, 1(9), 1460–1468.

• Lob, S., et al. (2009). Inhibitors of indoleamine-2,3-dioxygenase for cancer therapy: can we see the wood for the trees? Nature Reviews Cancer, 9(6), 445–452.

• Fox, E., et al. (2018).[6] Indoximod: An Immunometabolic Adjuvant That Empowers T Cell Activity in Cancer.[7] Frontiers in Oncology, 8, 370.[6]

• Qian, F., et al. (2012).[2] Effects of 1-methyltryptophan stereoisomers on IDO2 enzyme activity and IDO2-mediated arrest of human T cell proliferation.[2][3] Cancer Immunology, Immunotherapy, 61(11), 2013–2020.[2]

Sources

• 1. Frontiers | Limitations and Off-Target Effects of Tryptophan-Related IDO Inhibitors in Cancer Treatment [frontiersin.org]
• 2. Effects of 1-methyltryptophan stereoisomers on IDO2 enzyme activity and IDO2-mediated arrest of human T cell proliferation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Effects of 1-methyltryptophan stereoisomers on IDO2 enzyme activity and IDO2-mediated arrest of human T cell proliferation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ClinicalTrials.gov [clinicaltrials.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. cancer-research-network.com [cancer-research-network.com]
• 7. Indoximod: An Immunometabolic Adjuvant That Empowers T Cell Activity in Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. asianpubs.org [asianpubs.org]
• 10. Toxicology and pharmacokinetics of 1-methyl-[D]-tryptophan: absence of toxicity due to saturating absorption - PMC [pmc.ncbi.nlm.nih.gov]
• 11. semanticscholar.org [semanticscholar.org]
• 12. IDO inhibits a tryptophan sufficiency signal that stimulates mTOR: A novel IDO effector pathway targeted by D-1-methyl-tryptophan - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Preparation and Handling of 1-Methyl-D-Tryptophan Hydrochloride (Indoximod HCl) Stock Solutions

Introduction & Mechanistic Grounding

Indoleamine 2,3-dioxygenase (IDO) is a critical rate-limiting enzyme in the kynurenine pathway, responsible for the catabolism of L-tryptophan. The localized depletion of L-tryptophan and the subsequent accumulation of kynurenine metabolites induce profound immunosuppression in the tumor microenvironment, primarily by driving T-cell cycle arrest and apoptosis via mTOR pathway inhibition.

1-Methyl-D-tryptophan (1-D-MT, clinically known as indoximod) is a potent IDO pathway inhibitor and tryptophan mimetic. While its stereoisomer, 1-L-MT, acts as a stronger direct enzymatic inhibitor of IDO1 in cell-free assays, 1-D-MT demonstrates superior in vivo anti-tumor efficacy. It achieves this by acting as a tryptophan mimetic that reverses mTOR suppression, thereby restoring T-cell proliferation . Furthermore, commercial lots of 1-L-MT have historically been shown to contain trace amounts of L-tryptophan, which can severely confound in vitro results by artificially compensating for IDO-mediated tryptophan depletion . Consequently, 1-D-MT is the preferred agent for rigorous immunometabolic research.

Fig 1. Modulation of the IDO/Kynurenine pathway and mTOR signaling by 1-Methyl-D-Tryptophan HCl.

The Rationale for the Hydrochloride (HCl) Salt

A major historical bottleneck in 1-D-MT research has been the exceptionally poor aqueous solubility of its free base form. The free base requires harsh dissolution conditions—such as 0.1 M to 1.0 M NaOH or severe acidification to pH 2.0 with HCl—which can induce localized cytotoxicity or overwhelm the buffering capacity of standard cell culture media. Furthermore, its solubility in Dimethyl Sulfoxide (DMSO) is extremely poor (~0.55 mg/mL) and highly sensitive to ambient moisture, as hygroscopic DMSO rapidly precipitates the compound .

To circumvent these limitations, the hydrochloride salt (1-Methyl-D-tryptophan hydrochloride) was developed for clinical and advanced preclinical use . The protonation of the primary amine in the HCl salt form dramatically enhances its thermodynamic solubility in water and simulated biological fluids. This allows researchers to prepare high-concentration, physiologically compatible stock solutions without relying on co-solvents, heating, or extreme pH adjustments.

Quantitative Solubility Profile Comparison

Compound Form	Primary Solvent	Max Solubility	Preparation & Handling Notes
1-D-MT (Free Base)	Water	~5 mg/mL	Requires ultrasonication and strict pH adjustment to 2.0 with HCl.
1-D-MT (Free Base)	0.5 M NaOH	~66.7 mg/mL	Highly alkaline; requires ultrasonication. High risk of local cytotoxicity.
1-D-MT (Free Base)	DMSO	~0.55 mg/mL	Extremely poor solubility. Highly sensitive to DMSO hygroscopicity.
1-D-MT HCl (Salt)	Water / SGF	>50 mg/mL	Highly soluble. No pH adjustment required. Ideal for physiological assays.

Experimental Protocol: Stock Solution Preparation

Self-Validating System: This protocol is designed to ensure that the solute is fully dissolved without thermal degradation, and that the final solution remains sterile and chemically stable for downstream in vitro or in vivo applications.

Materials Required

• 1-Methyl-D-tryptophan hydrochloride (Indoximod HCl, MW: 254.71 g/mol )

• Sterile, endotoxin-free double-distilled water (ddH₂O)

• 0.22 µm sterile syringe filters (PES or PTFE membrane)

• Sterile amber microcentrifuge tubes (for light protection)

Step-by-Step Methodology

• Equilibration (Critical Step): Allow the sealed vial of 1-MT HCl powder to equilibrate to room temperature (RT) in a desiccator for at least 30 minutes before opening.

  • Causality: Opening a cold vial causes ambient moisture condensation on the powder, leading to inaccurate weighing and premature degradation.

• Calculations & Weighing: To prepare a standard 100 mM stock solution, weigh exactly 25.47 mg of 1-MT HCl powder.

• Dissolution: Add 1.0 mL of sterile ddH₂O directly to the powder.

  • Causality: Always add the solvent to the powder, rather than dropping powder into the solvent. This prevents the hydrophobic clumping of particles at the meniscus. Water is preferred over Phosphate-Buffered Saline (PBS) for the initial high-concentration stock to avoid potential localized "salting out" effects before complete dissolution is achieved.

• Agitation: Vortex the solution vigorously for 30–60 seconds. The HCl salt should dissolve rapidly. If any microscopic particulate matter remains, apply mild bath sonication for 2–5 minutes at room temperature. Do not let the bath temperature exceed 37°C to prevent thermal degradation.

• Sterilization & Quality Control: Draw the fully dissolved solution into a sterile syringe and pass it through a 0.22 µm filter into a sterile amber tube.

  • Validation Check: The resulting solution must be completely clear and colorless. Any turbidity indicates incomplete dissolution or contamination.

• Aliquoting & Storage: Divide the stock solution into single-use aliquots (e.g., 50–100 µL).

  • Causality: Repeated freeze-thaw cycles cause micro-precipitation and product inactivation. Store aliquots at -80°C for up to 6 months, or at -20°C for up to 1 month, strictly protected from light.

Fig 2. Step-by-step workflow for the preparation and storage of 1-Methyl-D-Tryptophan HCl stock solutions.

Application Notes & Troubleshooting

• In Vitro Assays: When diluting the aqueous stock solution into cell culture media (e.g., RPMI-1640 or DMEM), perform the dilution dropwise while gently swirling the media to ensure rapid dispersion. The final working concentration for T-cell proliferation or IDO inhibition assays typically ranges from 100 µM to 1 mM.

• pH Verification: Although the HCl salt is highly soluble, high-concentration stocks (≥100 mM) carry excess protons that may slightly lower the pH of unbuffered solutions. If diluting directly into weakly buffered systems, verify the final pH of the working solution. If it drops below the physiological range (pH 7.2–7.4), adjust carefully with 0.1 N NaOH.

• In Vivo Dosing: For oral gavage or intraperitoneal (IP) injection in murine models, the HCl salt can be diluted directly from the water stock into 0.9% sterile saline or simulated gastric fluid immediately prior to dosing. It exhibits linear pharmacokinetics at standard doses up to 800 mg/dose equivalents .

References

• Influence of Tryptophan Contained in 1-Methyl-Tryptophan on Antimicrobial and Immunoregulatory Functions of Indoleamine 2,3-Dioxygenase. PLOS One (2012). Available at:[Link]

• Salts and prodrugs of 1-methyl-d-tryptophan (WO2017019175A1).Google Patents (2017).

• A Phase 2/3 Study of the Concomitant Administration of Indoximod or Placebo plus Pembrolizumab or Nivolumab in Adult Patients with Malignant Melanoma (NCT03301636). ClinicalTrials.gov (2018). Available at: [Link]

optimal solvent vehicle for 1-methyl-D-tryptophan HCl in vivo administration

Application Note: Optimized Vehicle Formulations for 1-Methyl-D-Tryptophan HCl (Indoximod) In Vivo Administration

Executive Summary

1-Methyl-D-tryptophan (1-MT), specifically the D-isomer (Indoximod), is a potent indoleamine 2,3-dioxygenase (IDO) pathway inhibitor used extensively in immuno-oncology.[1][2] However, its physicochemical properties present a significant bottleneck for in vivo efficacy. While the hydrochloride (HCl) salt form offers improved initial solubility over the free base, it creates highly acidic solutions that are incompatible with physiological administration.

The Core Challenge: 1-MT exhibits "saturating absorption" pharmacokinetics.[3] Increasing the oral dose beyond ~600 mg/m² (rats) or ~1200 mg/m² (dogs) does not proportionally increase plasma exposure due to solubility limits in the gastrointestinal tract.[2] Therefore, the vehicle choice is not just a carrier; it is a determinant of bioavailability.

This guide details two validated protocols:

• High-Load Suspension (Oral): For chronic dosing where high mg/kg loads are required.

• pH-Balanced Solution (IV/IP): For acute pharmacokinetic or mechanistic studies requiring systemic availability.

Physicochemical Profile & Vehicle Logic

Property	Specification	Implication for Formulation
Compound	1-Methyl-D-Tryptophan HCl	Acidic salt of a zwitterionic amino acid analog.
Solubility (Water)	~5 mg/mL (pH dependent)	Moderate. Dissolving the HCl salt directly yields pH < 3.
Solubility (DMSO)	< 1 mg/mL	Poor. Unlike many drugs, DMSO is not a good solvent for 1-MT.
pKa	~2.4 (COOH), ~9.4 (NH3+)	Solubility is lowest at the isoelectric point (pH ~6.0).
Stability	High	Stable in plasma; minimal protein binding (<15%).

The "Isoelectric Trap": When you dissolve 1-MT HCl in water, it dissolves well but is acidic. As you neutralize it with NaOH to reach physiological pH (7.4), the molecule passes through its isoelectric point (zwitterion form), where water solubility is lowest. This often causes precipitation in the syringe or needle.

• Solution: Use a vehicle that maintains solubility through the pH transition (e.g., Cyclodextrins) or bypass the solution requirement entirely using a suspension.

Decision Framework

The following logic gate determines the optimal vehicle based on your experimental endpoint.

Figure 1: Decision tree for selecting the optimal 1-MT HCl vehicle based on route and concentration requirements.

Protocol A: High-Load Oral Suspension (Gold Standard)

Application: Chronic efficacy studies (e.g., tumor growth inhibition). Rationale: 1-MT requires high doses (up to 500 mg/kg/day in rodents) to compete with tryptophan. Solutions are impractical due to the volume required. A suspension in a viscosity-enhancing agent ensures dose uniformity.

Reagents:

• 1-Methyl-D-Tryptophan HCl[4]

• Methylcellulose (400 cP) or Carboxymethylcellulose (CMC)

• Tween 80 (Polysorbate 80)

• Sterile Water for Injection

Formulation Recipe (Example: 20 mg/mL for 100 mg/kg dose @ 5 mL/kg):

• Vehicle Preparation (1% MC / 0.5% Tween 80):

  • Heat 50 mL of sterile water to 80°C.

  • Disperse 1.0 g of Methylcellulose powder; stir vigorously until wetted.

  • Add 50 mL of cold (4°C) sterile water to solubilize the polymer (MC dissolves in cold water).

  • Add 0.5 mL Tween 80. Mix until clear.

• Drug Incorporation:

  • Weigh the required amount of 1-MT HCl.

  • Add the powder slowly to the vehicle while vortexing or stirring magnetically.

  • Crucial Step: Since this is the HCl salt, the pH will drop. While the stomach is acidic, a highly acidic gavage can cause esophageal irritation.

  • Adjustment: Measure pH.[5][6] If < 3.0, adjust to pH ~4-5 using 1N NaOH. Do not neutralize completely to pH 7, or the salt may convert to the zwitterion and form large aggregates.

• Homogenization:

  • Sonicate for 10-15 minutes to break up clumps. The result should be a uniform, white, opaque suspension.

Storage: Store at 4°C. Resuspend vigorously before every dose. Stability: ~7 days.

Protocol B: pH-Adjusted Saline (IV/IP Solution)

Application: Pharmacokinetics (PK), short-term mechanistic studies. Rationale: Intravenous injection requires a particle-free solution at physiological pH.

The "Dissolve-Neutralize" Technique: Because 1-MT has different solubilities at different pH levels, you cannot simply mix it into neutral saline. You must exploit the pH-solubility curve.

Workflow Diagram:

Figure 2: The "Dissolve-Neutralize" workflow for preparing IV solutions.

Detailed Steps:

• Calculate: For a 5 mg/mL solution, weigh 50 mg of 1-MT HCl.

• Solubilize: Add 9.5 mL of Sterile Saline (0.9% NaCl). The powder will dissolve, but the pH will be low (approx pH 2-3).

• Neutralize (The Critical Phase):

  • Place the vial on a magnetic stirrer.

  • Add 1N NaOH dropwise.

  • Observation: You may see transient cloudiness that disappears upon stirring.

  • Target pH: 7.2 – 7.4 .

  • Stop immediately if the solution becomes permanently cloudy (zwitterion precipitation). If this happens, you have exceeded the solubility limit for the neutral form. You may need to back-titrate slightly with dilute HCl or add a co-solvent (see Protocol C).

• Sterilization: Pass through a 0.22 µm PES syringe filter.

Alternative Protocol C: Cyclodextrin Complexation (High Solubility)

Application: When Protocol B fails due to precipitation, or higher concentrations (>5 mg/mL) are needed for IP injection. Rationale: Hydroxypropyl-beta-cyclodextrin (HP-β-CD) encapsulates the hydrophobic indole ring, preventing precipitation of the zwitterion at neutral pH.

• Vehicle: Prepare 20% (w/v) HP-β-CD in sterile water or saline.

• Process: Add 1-MT HCl to the cyclodextrin solution.

• Adjustment: Adjust pH to 7.4 with NaOH. The cyclodextrin prevents the "isoelectric precipitation" observed in plain saline.

• Result: Clear solution, often stable up to 10-15 mg/mL.

References

• Jia, L., et al. (2008).[2] Toxicology and pharmacokinetics of 1-methyl-D-tryptophan: absence of toxicity due to saturating absorption.[3][4] Food and Chemical Toxicology, 46(1), 203-211.

• Soliman, H. H., et al. (2014).[7] A first in man phase I trial of the oral immunomodulator, indoximod, combined with docetaxel in patients with metastatic solid tumors.[7] Oncotarget, 5(18), 8136.[7]

• MedChemExpress. Indoximod Product Information and Solubility Data.

• Tocris Bioscience. 1-Methyl-D-tryptophan Technical Data.

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. Toxicology and pharmacokinetics of 1-methyl-d-tryptophan: absence of toxicity due to saturating absorption - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Toxicology and pharmacokinetics of 1-methyl-[D]-tryptophan: absence of toxicity due to saturating absorption - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mayoclinic.elsevierpure.com [mayoclinic.elsevierpure.com]
• 5. d-, l- and d,l-Tryptophan-Based Polyamidoamino Acids: pH-Dependent Structuring and Fluorescent Properties [mdpi.com]
• 6. joint-research-centre.ec.europa.eu [joint-research-centre.ec.europa.eu]
• 7. apexbt.com [apexbt.com]

Application Note: Solubilization and Handling of 1-Methyl-D-Tryptophan (Indoximod)

This Application Note and Protocol guide addresses the specific solubility challenges of 1-Methyl-D-tryptophan (1-D-MT) , also known as Indoximod .

Target: Indoleamine 2,3-dioxygenase (IDO) Pathway Compound Forms: Hydrochloride Salt vs. Free Base Solvents: PBS (Phosphate Buffered Saline) vs. DMSO (Dimethyl Sulfoxide)

Abstract & Scientific Context

1-Methyl-D-tryptophan (1-D-MT) is a methylated tryptophan derivative and a potent inhibitor of the indoleamine 2,3-dioxygenase (IDO) pathway.[1][2][3] Unlike its L-isomer, which is a substrate for IDO, the D-isomer (Indoximod) acts as a pathway inhibitor, reversing IDO-mediated immune suppression in tumor microenvironments.[3]

The Solubility Challenge: Researchers frequently encounter precipitation when transitioning 1-D-MT from organic stock solutions to aqueous buffers like PBS. While the hydrochloride salt form offers improved aqueous solubility compared to the zwitterionic free base, it remains pH-sensitive. At physiological pH (7.4), the compound approaches its isoelectric point, significantly reducing solubility and risking precipitation during cell culture applications.

This guide provides validated protocols for preparing stable stock solutions in DMSO and aqueous media, specifically addressing the in situ generation of the hydrochloride salt for maximum solubility.

Chemical & Physical Properties[1][4][5]

Property	Data	Notes
Compound Name	1-Methyl-D-tryptophan	Also known as Indoximod or D-1MT
Molecular Weight	218.25 g/mol	Free Base
Formula	C₁₂H₁₄N₂O₂[1][2][4] · (HCl)	Hydrochloride salt adds ~36.46 g/mol
pKa (approx)	-COOH: ~2.3 -NH₃⁺: ~9.4	Zwitterionic at neutral pH
Solubility (PBS pH 7.4)	Low (~1 mg/mL)	Requires warming/sonication; prone to crashing out
Solubility (DMSO)	Moderate to High	Dependent on crystal form; see Protocol A
Solubility (0.1 M HCl)	High (> 10 mg/mL)	Forms the soluble hydrochloride salt

Solubility Analysis: DMSO vs. PBS

The Mechanism of Dissolution

• In DMSO: 1-D-MT dissolves via dipole-dipole interactions. While generally soluble, commercial batches of the free base can be surprisingly resistant to dissolution in anhydrous DMSO, sometimes requiring mild heating (40°C) or sonication.

• In PBS (Aqueous): In PBS (pH 7.4), 1-D-MT exists as a zwitterion (net charge ~0). This state has the highest crystal lattice energy and lowest solubility.

• The Hydrochloride Advantage: Acidifying the solution (pH < 2) protonates the amine and suppresses the ionization of the carboxylic acid, creating a cationic species with significantly higher water solubility.

Quantitative Solubility Limits

Data consolidated from multiple commercial certificates of analysis and literature.

Solvent System	Max Solubility (Approx.)	Stability	Recommendation
DMSO (Anhydrous)	20–50 mg/mL*	High (Months at -20°C)	Standard Stock
PBS (pH 7.4)	~1 mg/mL (4.5 mM)	Low (Precipitates on cooling)	Not Recommended for Stock
0.1 M HCl (Water)	> 10 mg/mL (45 mM)	Moderate (Weeks at -20°C)	Recommended for Aqueous Stock
0.5 M NaOH	> 50 mg/mL	Moderate	Alternative for basic buffers

*Note: Some crystalline forms of the free base are reported to have lower solubility in DMSO (< 5 mg/mL). If you encounter this, use the Acidified Water Protocol (Protocol B).

Experimental Protocols

Protocol A: Preparation of DMSO Stock Solution

Best for: High-concentration storage and small-volume spiking into assays.

• Weighing: Accurately weigh 10 mg of 1-Methyl-D-tryptophan.

• Solvent Addition: Add 1 mL of high-grade, anhydrous DMSO (Dimethyl Sulfoxide).

  • Target Concentration: ~45 mM (10 mg/mL).

• Dissolution: Vortex vigorously for 1 minute.

  • Troubleshooting: If undissolved particles remain, sonicate in a water bath at 40°C for 5–10 minutes.

• Sterilization: If required for cell culture, filter through a 0.22 µm PTFE or Nylon syringe filter. Do not use cellulose acetate with DMSO.

• Storage: Aliquot into amber vials and store at -20°C. Avoid repeated freeze-thaw cycles.

Protocol B: Preparation of Aqueous Stock (In Situ Hydrochloride Salt)

Best for: Animal studies (in vivo) or assays sensitive to DMSO toxicity. This method converts the free base into the hydrochloride salt in situ.

• Weighing: Weigh 22 mg of 1-Methyl-D-tryptophan (approx. 100 µmol).

• Acidification: Add 900 µL of sterile ultrapure water. The powder will likely not dissolve yet.

• Salt Formation: Add 100 µL of 1.0 M HCl .

  • Mechanism: This lowers the pH to ~1–2, converting the zwitterion to the soluble cation.

• Dissolution: Vortex and sonicate. The solution should become clear rapidly.

  • Final Concentration: ~22 mg/mL (100 mM).

• Neutralization (Crucial Step for Assays):

  • When adding this stock to your cell culture media (e.g., diluting 1:1000), the buffering capacity of the media (bicarbonate/HEPES) is usually sufficient to neutralize the small amount of acid.

  • Validation: Check the color of the phenol red in your media. If it turns yellow, the acid load is too high. You may need to pre-dilute the stock in PBS immediately before use.

Biological Context & Workflow Visualization

IDO Pathway Context

1-Methyl-D-tryptophan functions by competitively inhibiting IDO, preventing the depletion of Tryptophan and the accumulation of Kynurenine, both of which suppress T-cell activity.[1]

Figure 1: Mechanism of Action. 1-Methyl-D-tryptophan blocks the conversion of Tryptophan to Kynurenine, restoring T-cell proliferation.

Solubilization Workflow Decision Tree

Figure 2: Decision Matrix for Solubilization. Choose the protocol based on the DMSO tolerance of your biological system.

Troubleshooting & Stability

Issue	Probable Cause	Solution
Precipitation upon dilution	"Solvent Shock" – Rapid change in solubility product when hitting aqueous buffer.	Stepwise Dilution: Dilute DMSO stock 1:10 into PBS, mix, then dilute further. Do not add 1 µL stock directly to 10 mL media.
Cloudy Stock Solution	Incomplete dissolution or impure crystal form.	Warm & Sonicate: Heat to 45°C and sonicate for 10 mins. If using water, ensure pH is < 2 (add more HCl).
Yellow Media	Acidic stock overwhelmed buffer capacity.	Neutralize: Add equimolar NaOH to the stock immediately before addition, or use a higher volume of strongly buffered media (e.g., HEPES).

References

• ResearchGate. Discussions on 1-Methyl-Tryptophan Stock Preparation. Retrieved March 3, 2026, from [Link]

Sources

• 1. 1-METHYL-D-TRYPTOPHAN | 110117-83-4 [chemicalbook.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. 1-甲基-DL-色氨酸 97% | Sigma-Aldrich [sigmaaldrich.com]

Application Note &amp; Protocol: Oral Gavage Dosing of 1-methyl-D-tryptophan in Mice

Authored by: Your Senior Application Scientist

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the oral gavage administration of 1-methyl-D-tryptophan (1-D-MT, Indoximod) in mice. This protocol emphasizes scientific integrity, experimental reproducibility, and animal welfare.

Introduction: The Role of 1-methyl-D-tryptophan in Immunomodulation

1-methyl-D-tryptophan (also known as Indoximod) is a crucial small molecule inhibitor of the Indoleamine 2,3-dioxygenase (IDO) pathway.[1][2] The IDO1 enzyme is the first and rate-limiting step in the catabolism of the essential amino acid tryptophan along the kynurenine pathway.[3][4][5] In the context of cancer and other diseases, the overexpression of IDO in the tumor microenvironment or sites of inflammation leads to tryptophan depletion.[6][7] This localized depletion suppresses the proliferation and function of effector T cells and promotes the generation of regulatory T cells (Tregs), thereby creating an immunosuppressive environment that allows tumor cells to evade immune surveillance.[7][8]

1-D-MT acts as a competitive inhibitor of IDO1, reversing this immunosuppressive effect.[6][8][9] By blocking tryptophan degradation, 1-D-MT helps to restore local tryptophan levels, thereby enhancing anti-tumor immune responses.[6][9] Due to its favorable pharmacokinetic properties, including good intestinal absorption, and a strong safety profile, oral gavage is a common and effective route of administration for 1-D-MT in preclinical mouse models.[1][8][10][11]

Mechanism of Action: IDO Pathway Inhibition

The following diagram illustrates the metabolic pathway targeted by 1-methyl-D-tryptophan.

Caption: IDO1 pathway and the inhibitory action of 1-methyl-D-tryptophan.

Pre-Clinical Protocol: Materials, Reagents, and Formulations

Successful and reproducible oral gavage studies hinge on careful preparation. This section details the necessary components and formulation guidelines.

Materials and Equipment

• 1-methyl-D-tryptophan (Indoximod, D-1MT) powder

• Vehicle components:

  • Sodium carboxymethylcellulose (CMC), low viscosity

  • Sterile, purified water

• Weighing scale (analytical balance)

• Magnetic stirrer and stir bars

• Appropriately sized beakers or flasks

• pH meter (optional but recommended)

• Oral gavage needles (feeding tubes):

  • Typically 18-20 gauge for adult mice.[12][13][14]

  • Needles should be stainless steel with a rounded ball-tip to prevent tissue damage.[12][13]

  • Flexible plastic tubes are also an option.[13]

• Syringes (1 mL or 3 mL, depending on dosing volume)

• Permanent marker

• Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Vehicle Selection and Preparation

For many hydrophobic or moderately hydrophobic compounds like 1-D-MT, an aqueous suspension using a suspending agent is preferred over oil-based vehicles for oral dosing.[15][16] A 0.5% to 1% (w/v) solution of carboxymethylcellulose (CMC) is a widely used and well-tolerated vehicle.[8][15]

Protocol for Preparing 0.5% (w/v) CMC Vehicle:

• Weighing: For 100 mL of vehicle, weigh out 0.5 g of sodium CMC powder.

• Hydration:

  • Add the CMC powder to approximately 80 mL of purified water while stirring vigorously with a magnetic stirrer.

  • To prevent clumping, add the powder slowly to the vortex of the stirring water.

• Dissolution: Continue stirring until the CMC is fully dissolved and the solution is clear and viscous. This may take several hours. Gentle heating (e.g., to 45°C) can accelerate dissolution but avoid boiling.[17]

• Volume Adjustment: Once dissolved, transfer the solution to a 100 mL graduated cylinder and add water to reach the final volume of 100 mL.

• Storage: Store the prepared vehicle at 4°C. It is recommended to prepare fresh vehicle weekly to prevent microbial growth.

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Scientist's Note: CMC is an excellent suspending agent that increases the viscosity of the solution, preventing the drug particles from settling quickly and ensuring a more uniform dose is administered.[18] Water is generally the ideal vehicle as it has no pharmacological effects.[15][16]

1-D-MT Formulation and Dosage Calculation

Studies have shown 1-D-MT to be safe and effective in mice at a range of oral doses, often between 100 mg/kg and 500 mg/kg per day.[8][10][11] The final concentration of your dosing solution will depend on the target dose (mg/kg) and the standard dosing volume for mice, which is typically 5-10 mL/kg.[12][13]

Example Formulation and Calculation:

• Target Dose: 200 mg/kg

• Dosing Volume: 10 mL/kg

• Average Mouse Weight: 25 g (0.025 kg)

• Calculate Required Drug Concentration:

  • (200 mg/kg) / (10 mL/kg) = 20 mg/mL

• Prepare the Dosing Suspension (e.g., for 10 mL):

  • Weigh 200 mg of 1-D-MT powder.

  • Place it in a small beaker or tube.

  • Add a small amount of the 0.5% CMC vehicle and mix to create a paste. This helps to wet the powder and prevent clumping.

  • Gradually add the remaining vehicle up to the 10 mL final volume while continuously stirring or vortexing.

  • For a more uniform suspension, sonication may be employed.

• Calculate Volume per Mouse:

  • (10 mL/kg) * (0.025 kg) = 0.25 mL

Summary of Dosing Parameters:

Parameter	Recommended Value	Source
Vehicle	0.5% - 1% (w/v) Carboxymethylcellulose (CMC) in water	[8][15]
Typical Dosage Range	100 - 500 mg/kg/day	[8][10][11]
Maximum Dosing Volume	10 mL/kg	[12][13][14]
Gavage Needle Size	18-20 gauge, ball-tipped	[12][13][14]

Scientist's Note: Always re-suspend your formulation by vortexing or inverting the tube immediately before drawing up each dose to ensure the drug is uniformly distributed.

Experimental Workflow and Step-by-Step Protocol

The following diagram outlines the complete experimental workflow, from animal acclimatization to the final observation.

Caption: A typical experimental workflow for oral gavage studies in mice.

Detailed Step-by-Step Dosing Protocol

Animal Handling and Welfare:

• All procedures must be approved by your institution's Institutional Animal Care and Use Committee (IACUC).

• Personnel must be properly trained in animal restraint and oral gavage techniques.[12][13]

• Handle mice gently to minimize stress, which can impact experimental outcomes.[19][20] Consider habituating the animals to handling for several days before the procedure.[20]

Procedure:

• Preparation: Weigh the mouse and calculate the precise dosing volume. Draw the calculated volume of the re-suspended 1-D-MT formulation into the syringe. Ensure there are no air bubbles.

• Measure Needle Depth: Before the first gavage, measure the correct insertion depth. Hold the gavage needle alongside the mouse and measure the distance from the tip of the nose to the last rib or the bottom of the sternum.[12][14][21] Mark this depth on the needle with a permanent marker. This prevents accidental perforation of the esophagus or stomach.[12]

• Restrain the Animal:

  • Gently but firmly scruff the mouse by grasping the loose skin over the shoulders and back of the neck with your thumb and forefinger.[19]

  • The head should be immobilized, and the body held in a vertical position. This alignment creates a straight path from the mouth to the esophagus.[13][14]

• Insert the Gavage Needle:

  • With the mouse's head tilted slightly back, insert the ball-tipped needle into the diastema (the gap behind the incisors).[14]

  • Gently advance the needle along the roof of the mouth towards the back of the throat. The mouse will often swallow, which helps guide the tube into the esophagus.

  • The tube should pass smoothly with no resistance.[12][21]

  • CRITICAL: If you feel any resistance or if the animal begins to struggle excessively, do not force the needle . This may indicate entry into the trachea. Withdraw the needle completely and start again.

• Administer the Dose:

  • Once the needle is inserted to the pre-measured depth, dispense the contents of the syringe smoothly and steadily over 2-3 seconds.[14]

  • Do not administer the dose too quickly, as this can cause reflux.

• Withdraw the Needle: After administration, gently withdraw the needle along the same path of insertion.

• Post-Dosing Monitoring:

  • Return the mouse to its cage and monitor it closely for 5-10 minutes for any signs of immediate distress, such as labored breathing or lethargy, which could indicate aspiration.[12]

  • Continue to monitor animals 12-24 hours post-dosing.[12]

Scientist's Note (Troubleshooting):

• Resistance During Insertion: You have likely entered the trachea. Withdraw immediately.

• Fluid from Nose/Mouth after Dosing: This indicates reflux or accidental administration into the lungs. The animal is at high risk for aspiration pneumonia. Note the event and monitor the animal's health closely.

• Minimizing Stress: A recent study demonstrated that precoating the gavage needle with a sucrose solution can reduce procedural stress in mice.[20]

Safety and Pharmacokinetics

1-methyl-D-tryptophan has a well-documented safety profile with low toxicity.[1] Studies in rats and dogs have shown no mortality or significant adverse events even at high doses (up to 500 mg/kg/day in rats).[8][10][11] Pharmacokinetic studies show good oral bioavailability and tissue distribution, with the highest concentrations found in the kidney and liver following oral administration in mice.[8][10][11]

References

• The Immunomodulator 1-Methyltryptophan Drives Tryptophan Catabolism Toward the Kynurenic Acid Branch. Frontiers in Immunology. Available at: [Link]

• Toxicology and pharmacokinetics of 1-methyl-[D]-tryptophan: absence of toxicity due to saturating absorption. Food and Chemical Toxicology. Available at: [Link]

• Oral Gavage In Mice and Rats. University of Arizona IACUC. Available at: [Link]

• Standard Operating Procedures for Oral Gavage in Mice and Rats. University of Iowa IACUC. Available at: [Link]

• TECH 09a - Oral Dosing (Gavage) in Adult Mice SOP. The University of British Columbia Animal Care Committee. Available at: [Link]

• The Immunomodulator 1-Methyltryptophan Drives Tryptophan Catabolism Toward the Kynurenic Acid Branch. PMC. Available at: [Link]

• Influence of Tryptophan Contained in 1-Methyl-Tryptophan on Antimicrobial and Immunoregulatory Functions of Indoleamine 2,3-Dioxygenase. PLOS One. Available at: [Link]

• LAB_021 Oral Gavage in Mice and Rats. University of Calgary. Available at: [Link]

• Preparation of Carboxymethyl cellulose (CMC) Solutions. Silverson Mixers. Available at: [Link]

• Influence of Vehicles Used for Oral Dosing of Test Molecules on the Progression of Mycobacterium tuberculosis Infection in Mice. PMC. Available at: [Link]

• Indoleamine 2,3 dioxygenase and metabolic control of immune responses. PMC. Available at: [Link]

• Guide to Oral Gavage for Mice and Rats. Instech Laboratories. Available at: [Link]

• Indoleamine 2,3-dioxygenase. Wikipedia. Available at: [Link]

• Preparation method of CMC (carboxymethyl cellulose). Google Patents.
• Salts and prodrugs of 1-methyl-d-tryptophan. Google Patents.

• Targeting the indoleamine 2,3-dioxygenase pathway in cancer. Expert Opinion on Therapeutic Targets. Available at: [Link]

• A Spoonful of Sugar Helps the Medicine Go Down: A Novel Technique to Improve Oral Gavage in Mice. PMC. Available at: [Link]

• Carboxymethylcellulose (cellulose gum, CMC). International Organisation of Vine and Wine. Available at: [Link]

• Toxicology and pharmacokinetics of 1-methyl-d-tryptophan: absence of toxicity due to saturating absorption. PubMed. Available at: [Link]

• SODIUM CARBOXYMETHYL CELLULOSE. FAO. Available at: [Link]

• Indoleamine 2, 3-dioxygenase 1 inhibitory compounds from natural sources. Frontiers in Chemistry. Available at: [Link]

• Toxicology and pharmacokinetics of 1-methyl-d-tryptophan: Absence of toxicity due to saturating absorption. Mayo Clinic. Available at: [Link]

• (PDF) Preparation of Carboxymethyl Cellulose from Corncob. ResearchGate. Available at: [Link]

• Influence of Vehicles Used for Oral Dosing of Test Molecules on the Progression of Mycobacterium tuberculosis Infection in Mice. Antimicrobial Agents and Chemotherapy. Available at: [Link]

• IDO1 indoleamine 2,3-dioxygenase 1 [Homo sapiens (human)]. NCBI Gene. Available at: [Link]

• Vehicle development, pharmacokinetics and toxicity of the anti-invasive agent 4-fluoro-3',4',5'-trimethoxychalcone in rodents. PMC. Available at: [Link]

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• 1. Frontiers | The Immunomodulator 1-Methyltryptophan Drives Tryptophan Catabolism Toward the Kynurenic Acid Branch [frontiersin.org]
• 2. The Immunomodulator 1-Methyltryptophan Drives Tryptophan Catabolism Toward the Kynurenic Acid Branch - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Indoleamine 2,3 dioxygenase and metabolic control of immune responses - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Indoleamine 2,3-dioxygenase - Wikipedia [en.wikipedia.org]
• 5. IDO1 indoleamine 2,3-dioxygenase 1 [Homo sapiens (human)] - Gene - NCBI [ncbi.nlm.nih.gov]
• 6. caymanchem.com [caymanchem.com]
• 7. jitc.bmj.com [jitc.bmj.com]
• 8. Toxicology and pharmacokinetics of 1-methyl-[D]-tryptophan: absence of toxicity due to saturating absorption - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Influence of Tryptophan Contained in 1-Methyl-Tryptophan on Antimicrobial and Immunoregulatory Functions of Indoleamine 2,3-Dioxygenase | PLOS One [journals.plos.org]
• 10. Toxicology and pharmacokinetics of 1-methyl-d-tryptophan: absence of toxicity due to saturating absorption - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. mayoclinic.elsevierpure.com [mayoclinic.elsevierpure.com]
• 12. iacuc.ucsf.edu [iacuc.ucsf.edu]
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formulation of 1-methyl-D-tryptophan hydrochloride for drinking water delivery

Application Note: Formulation and Delivery of 1-Methyl-D-Tryptophan (Indoximod) Hydrochloride via Drinking Water

Executive Summary

This guide details the protocol for formulating 1-Methyl-D-tryptophan hydrochloride (Indoximod HCl) for oral administration via drinking water in rodent models. Unlike its free base counterpart, which suffers from poor aqueous solubility (~1 mg/mL), the hydrochloride salt offers superior solubility, facilitating high-dose delivery without complex vehicles. This protocol addresses the critical balance between chemical stability, solubility limits, and animal compliance (palatability), ensuring consistent therapeutic exposure for Indoleamine 2,3-dioxygenase (IDO) pathway inhibition studies.

Scientific Rationale & Mechanism

Target: Indoleamine 2,3-dioxygenase (IDO/IDO1) is a rate-limiting enzyme that catabolizes Tryptophan (Trp) into Kynurenine (Kyn).[1][2][3][4] Mechanism: 1-Methyl-D-tryptophan (Indoximod) acts as a tryptophan mimetic.[5] Unlike the L-isomer, which competitively inhibits the enzyme, the D-isomer (Indoximod) reverses IDO-mediated mTORC1 suppression in T-cells, restoring immune proliferation even in the presence of Kynurenine. Delivery Strategy: Drinking water administration is preferred over daily gavage for Indoximod to maintain steady-state plasma levels, avoiding the "peak-and-trough" pharmacokinetics that can allow intermittent tumor immune escape.

DOT Diagram: IDO Pathway & Indoximod Action

Figure 1: Mechanism of Action. Indoximod restores T-cell function downstream of IDO1, making continuous exposure critical.

Pre-Formulation Characterization

Before beginning, verify the salt form of your compound. The physical properties dictate the formulation strategy.

Property	1-Methyl-D-Tryptophan (Free Base)	1-Methyl-D-Tryptophan Hydrochloride
CAS Number	110117-83-4	2227145-87-9 (or similar salt CAS)
MW	218.25 g/mol	254.71 g/mol
Water Solubility	Poor (~1 mg/mL, requires heat/pH adj.)	High (>50 mg/mL)
pH in Solution	Neutral (~6.5 - 7.5)	Acidic (~3.0 - 4.0)
Formulation Risk	Precipitation at neutral pH	Palatability (Sour/Bitter)

Critical Warning: If you neutralize a high-concentration (>2 mg/mL) solution of the HCl salt to pH 7.0, it will convert to the free base and precipitate . You must maintain a slightly acidic pH or use a solubility enhancer (e.g., cyclodextrin) if neutral pH is strictly required.

Formulation Protocol

Objective: Prepare 1 L of 3 mg/mL Indoximod HCl dosing solution. Target Dose: ~450-500 mg/kg/day (assuming 25g mouse drinks ~4 mL/day).

Materials Required

• 1-Methyl-D-tryptophan Hydrochloride (Indoximod HCl)[6][7]

• Sterile Water for Injection (or acidified drinking water)

• Sweetener (Saccharin Sodium or Sucrose) – Essential for masking bitter taste.

• Amber glass bottles (Light sensitive).

• 0.22 µm PES filter units.

Step-by-Step Workflow

1. Calculation & Weighing

• Target Concentration (Free Base Equivalent): 3 mg/mL.

• Salt Correction Factor:

  .

• Weigh 3.51 g of Indoximod HCl powder for every 1 L of water.

2. Dissolution (The "Salt Advantage")

• Add the powder to approximately 800 mL of sterile water.

• Stir at room temperature. The HCl salt should dissolve rapidly without heating.

• Note: The solution will be acidic (pH ~3-4). This aids stability and solubility but requires taste masking.

3. Taste Masking (Palatability Optimization)

• Tryptophan derivatives are inherently bitter; the acidity of the HCl salt adds sourness.

• Add: 0.2% (w/v) Saccharin Sodium (2 g/L) OR 2% Sucrose.

• Recommendation: Saccharin is preferred to avoid metabolic confounding from high sugar intake in metabolic/cancer studies.

4. pH Adjustment (The "Danger Zone")

• Measure pH.[8] It will likely be < 4.0.

• Do NOT adjust to pH 7.0 if concentration is > 1 mg/mL. Precipitation will occur.

• Optional: You may carefully adjust to pH ~4.5 - 5.0 using dilute NaOH to improve palatability, but ensure the solution remains clear. If cloudiness appears, back-titrate with dilute HCl immediately.

5. Final Volume & Filtration

• Bring volume to 1.0 L with sterile water.

• Filter sterilize using a 0.22 µm PES (Polyethersulfone) membrane. Nylon filters may bind Tryptophan derivatives; PES is safer.

6. Storage

• Transfer to Amber Bottles to prevent photo-oxidation.

• Store at 4°C. Stability is validated for 4-5 days; replace drinking water twice weekly.

DOT Diagram: Formulation Decision Tree

Figure 2: Formulation decision tree highlighting the risk of neutralization at high concentrations.

Quality Control & Stability

Trust but verify. Tryptophan derivatives can degrade into colored impurities (yellow/brown) upon oxidation.

HPLC Method for Validation:

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse, 3.5 µm, 4.6 x 100 mm).

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water.

• Mobile Phase B: 0.1% TFA in Acetonitrile.

• Gradient: 5% B to 95% B over 10 minutes.

• Detection: UV at 280 nm.

• Acceptance: Purity > 98%. No new peaks > 0.5% after 48h at Room Temp.

Visual Check:

• Pass: Clear, colorless solution.

• Fail: Yellow tint (oxidation) or white precipitate (pH shift/crystal formation).

In Vivo Administration Protocol

Dosing Calculation:

• Example: A 25g mouse drinks ~4 mL/day.

• Concentration: 3 mg/mL.[3]

• Intake: 3 mg/mL * 4 mL = 12 mg/day.

• Dose: 12 mg / 0.025 kg = 480 mg/kg/day .

Monitoring Schedule:

• Days 0-2: Monitor water bottle volume daily to check for aversion. If intake drops >20%, increase sweetener concentration.

• Twice Weekly: Replace water bottles with fresh solution.

• Weekly: Weigh mice. Dehydration from aversion will manifest as rapid weight loss.

Troubleshooting

Issue	Cause	Solution
Precipitation	pH too high (>6.0) for the concentration used.	Lower pH to < 5.0 using dilute HCl. Do not heat to redissolve; prepare fresh.
Yellow Solution	Photo-oxidation of tryptophan moiety.	Discard. Use amber bottles and minimize light exposure during prep.
Low Water Intake	Taste aversion (Bitterness/Acidity).	Add 0.2% Saccharin. If problem persists, switch to "soft" hydration gel formulation.
Clogged Filter	Undissolved particles or incompatibility.	Ensure full dissolution before filtering. Use PES filters, not Nylon.

References

• Solubility & Pharmacokinetics: Mautino, M. et al. "Salts and prodrugs of 1-methyl-d-tryptophan." World Intellectual Property Organization, WO2017019175A1, 2017. Link

• Mechanism of Action: Metz, R. et al. "IDO inhibitor 1-methyl-tryptophan: Isomers, mechanisms, and clinical development." OncoImmunology, 1(9), 1460-1468, 2012. Link

• Drinking Water Protocols: O'Connor, J.C. et al. "Lipopolysaccharide-induced depressive-like behavior is mediated by indoleamine 2,3-dioxygenase activation in mice." Molecular Psychiatry, 14, 511–522, 2009. Link

• Dose Justification: Hou, D.Y. et al. "Inhibition of Indoleamine 2,3-Dioxygenase in Dendritic Cells by Stereoisomers of 1-Methyl-Tryptophan Correlates with Antitumor Responses." Cancer Research, 67(2), 792-801, 2007. Link

Sources

• 1. Chronic Treatment with the IDO1 Inhibitor 1-Methyl-D-Tryptophan Minimizes the Behavioural and Biochemical Abnormalities Induced by Unpredictable Chronic Mild Stress in Mice - Comparison with Fluoxetine - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medkoo.com [medkoo.com]
• 3. 1-methyl-tryptophan improves anxiety-like behavior in colitis mice by inhibiting neuroinflammation, promoting cell regeneration, and decreasing apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. molcore.com [molcore.com]
• 7. molcore.com [molcore.com]
• 8. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

Application Notes and Protocols: Storage, Reconstitution, and Stability of 1-methyl-D-tryptophan HCl

Introduction

1-methyl-D-tryptophan (1-D-MT), also known as Indoximod, is a pivotal small molecule inhibitor of the enzyme Indoleamine 2,3-dioxygenase (IDO). The IDO pathway is a critical component of the tumor immune escape mechanism. By catabolizing the essential amino acid L-tryptophan, IDO creates an immunosuppressive microenvironment that hampers the anti-tumor activity of T-cells. As a competitive inhibitor of IDO, 1-methyl-D-tryptophan holds significant promise in cancer immunotherapy, often investigated in combination with other therapeutic modalities to enhance anti-tumor immune responses.

Physicochemical Properties of 1-methyl-D-tryptophan HCl

A thorough understanding of the physicochemical properties of 1-methyl-D-tryptophan HCl is fundamental to its proper handling.

Property	Value	Source
Molecular Formula	C₁₂H₁₄N₂O₂·HCl	N/A
Molecular Weight	254.71 g/mol	N/A
Appearance	White to light brown crystalline powder	[1]
Melting Point	242-245 °C	[1]
Storage (Solid)	Room temperature or -20°C	[2][3]

Storage Conditions for Solid 1-methyl-D-tryptophan HCl

The solid, lyophilized form of 1-methyl-D-tryptophan HCl is relatively stable.[2] However, adherence to proper storage conditions is crucial to prevent degradation over time.

• Temperature: For long-term storage, it is recommended to store the solid compound at -20°C .[3] Some suppliers indicate that the material is stable at room temperature for shorter periods.[2]

• Light: The indole ring of tryptophan and its derivatives is susceptible to photodegradation. Therefore, it is imperative to store the solid compound in a light-protected container, such as an amber vial.

• Moisture: The compound is hygroscopic. Store in a tightly sealed container in a dry environment to prevent the absorption of moisture, which can accelerate degradation.

Reconstitution of 1-methyl-D-tryptophan HCl: Solvents and Protocols

The choice of solvent for reconstitution depends on the intended application, such as in vitro cell culture experiments or in vivo animal studies.

Solubility Profile

Solvent	Solubility	Notes	Source
Water	Soluble with gentle warming	Limited solubility at neutral pH.	[3]
Dilute Hydrochloric Acid (HCl)	Soluble	The HCl salt enhances solubility in acidic aqueous solutions.	[2]
Dilute Sodium Hydroxide (NaOH)	Soluble	Forms the sodium salt, increasing solubility in basic solutions.	[2]
Dimethyl Sulfoxide (DMSO)	> 25 mg/mL	A common solvent for preparing high-concentration stock solutions.	[1]
Methanol	Soluble	N/A	N/A
Acetic Acid	Soluble	Used for some analytical procedures.	[2]

Recommended Reconstitution Protocols

Protocol 1: Reconstitution in an Aqueous Buffer (for cell culture)

This protocol is suitable for preparing a stock solution for direct addition to cell culture media. The final pH should be adjusted to be compatible with the experimental system.

Materials:

• 1-methyl-D-tryptophan HCl powder

• Sterile 1 N NaOH

• Sterile 1 N HCl

• Sterile Phosphate-Buffered Saline (PBS) or cell culture medium

• Sterile, conical tubes

• Calibrated pH meter

Procedure:

• Aseptically weigh the desired amount of 1-methyl-D-tryptophan HCl powder in a sterile conical tube.

• Add a small volume of sterile PBS or culture medium.

• Slowly add sterile 1 N NaOH dropwise while gently vortexing until the compound dissolves. The solution will become basic.

• Carefully adjust the pH back to the desired physiological range (e.g., pH 7.2-7.4) by adding sterile 1 N HCl dropwise. Monitor the pH closely using a calibrated pH meter. Caution: The compound may precipitate if the pH is rapidly changed or overshot.

• Once the desired pH is reached and the solution is clear, bring the solution to the final desired volume with sterile PBS or culture medium.

• Sterile-filter the final solution through a 0.22 µm syringe filter into a sterile, light-protected container.

Protocol 2: Reconstitution in DMSO (for high-concentration stock)

This protocol is ideal for preparing a high-concentration stock solution that can be further diluted into aqueous buffers or media.

Materials:

• 1-methyl-D-tryptophan HCl powder

• Anhydrous, sterile-filtered DMSO

• Sterile, light-protected vials

Procedure:

• Aseptically weigh the desired amount of 1-methyl-D-tryptophan HCl powder in a sterile vial.

• Add the calculated volume of anhydrous, sterile-filtered DMSO to achieve the desired concentration.

• Gently vortex or sonicate at room temperature until the compound is completely dissolved.

• Store the stock solution in small aliquots to avoid repeated freeze-thaw cycles.

Stability of Reconstituted 1-methyl-D-tryptophan HCl

The stability of reconstituted 1-methyl-D-tryptophan HCl is a critical factor that can influence experimental reproducibility. Stability is dependent on the solvent, storage temperature, pH, and exposure to light and oxygen.

Factors Influencing Stability

• Oxidation: The indole ring of tryptophan is susceptible to oxidation, which is a primary degradation pathway.[4] This process can be accelerated by exposure to air (oxygen), elevated temperatures, and the presence of metal ions.

• pH: The stability of tryptophan and its derivatives can be pH-dependent. Extremes in pH can catalyze hydrolysis and other degradation reactions.

• Light: Exposure to ultraviolet (UV) light can induce photodegradation, leading to the formation of various degradation products.[5]

• Freeze-Thaw Cycles: Repeated freezing and thawing of solutions can lead to the formation of ice crystals that can physically stress the molecule and promote aggregation or degradation.

Recommended Storage of Reconstituted Solutions

Solvent	Storage Temperature	Recommended Duration	Notes
Aqueous Buffers (e.g., PBS)	4°C	Up to 1 week	For short-term use. Protect from light.
-20°C	Up to 1 month	Aliquot to avoid freeze-thaw cycles.
-80°C	Up to 6 months	Recommended for long-term storage.
DMSO	-20°C	Up to 1 month	Aliquot to avoid freeze-thaw cycles. Use anhydrous DMSO.
-80°C	Up to 1 year	Recommended for long-term storage of high-concentration stocks.

Note: The stability data provided are general recommendations. It is highly advisable to perform in-house stability studies for your specific experimental conditions and solvent systems.

Potential Degradation Pathways

While specific degradation pathways for 1-methyl-D-tryptophan are not extensively detailed in the literature, the degradation of the parent compound, tryptophan, provides a strong indication of potential routes of instability. The primary site of degradation is the indole ring.

Caption: Potential Degradation Pathway of 1-methyl-D-tryptophan.

The initial and rate-limiting step in tryptophan catabolism is the oxidative cleavage of the indole ring by IDO, leading to the formation of N-formylkynurenine.[4] Non-enzymatic degradation can follow similar oxidative pathways, particularly in the presence of reactive oxygen species.

Experimental Workflow for Stability Assessment

To ensure the integrity of your experimental results, it is prudent to validate the stability of your reconstituted 1-methyl-D-tryptophan HCl under your specific experimental conditions. A stability-indicating analytical method, such as High-Performance Liquid Chromatography (HPLC), is essential for this purpose.

Caption: Workflow for Stability Assessment of Reconstituted 1-methyl-D-tryptophan HCl.

Protocol: Stability Assessment using HPLC

Objective: To determine the stability of reconstituted 1-methyl-D-tryptophan HCl in a specific buffer at various storage temperatures over time.

Materials:

• Reconstituted 1-methyl-D-tryptophan HCl solution

• HPLC system with a UV detector

• C18 reverse-phase HPLC column

• Mobile phase (e.g., a mixture of acetonitrile and a buffered aqueous solution)

• 1-methyl-D-tryptophan HCl reference standard

Procedure:

• Method Development: Develop an HPLC method that can effectively separate 1-methyl-D-tryptophan from potential degradation products. The method should be validated for specificity, linearity, accuracy, and precision.

• Initial Analysis (T=0): Immediately after reconstitution, analyze an aliquot of the solution to determine the initial concentration of 1-methyl-D-tryptophan. This will serve as the 100% reference.

• Storage: Store the remaining aliquots under the desired conditions (e.g., 4°C, -20°C, and -80°C), protected from light.

• Time-Point Analysis: At predetermined time intervals (e.g., 1, 2, 4, and 8 weeks), retrieve an aliquot from each storage condition.

• HPLC Analysis: Analyze the samples using the validated HPLC method.

• Data Analysis:

  • Quantify the peak area of 1-methyl-D-tryptophan in each sample.

  • Calculate the percentage of the initial concentration remaining at each time point.

  • Examine the chromatograms for the appearance of new peaks, which may indicate degradation products.

Conclusion and Best Practices

The chemical integrity of 1-methyl-D-tryptophan HCl is fundamental for reliable and reproducible research in the field of cancer immunology. By adhering to the storage, reconstitution, and handling guidelines outlined in these application notes, researchers can minimize the risk of compound degradation and ensure the validity of their experimental data.

Key Takeaways:

• Solid Storage: Store solid 1-methyl-D-tryptophan HCl at -20°C, protected from light and moisture.

• Reconstitution: Choose a solvent appropriate for your application and follow the recommended protocols for reconstitution, paying close attention to pH adjustment for aqueous solutions.

• Solution Storage: For long-term storage of reconstituted solutions, aliquot and store at -80°C. Avoid repeated freeze-thaw cycles.

• Stability Verification: Whenever possible, perform in-house stability studies using a validated analytical method like HPLC to confirm the integrity of your working solutions under your specific experimental conditions.

By implementing these best practices, the scientific community can continue to confidently explore the therapeutic potential of 1-methyl-D-tryptophan in the fight against cancer.

References

• Zhao, F., et al. (2021). Degradation Products of Tryptophan in Cell Culture Media: Contribution to Color and Toxicity. Molecules, 26(12), 3543. [Link]

• Nielsen, H. K., et al. (1985). Stability of tryptophan during food processing and storage. 1. Comparative losses of tryptophan, lysine and methionine in different model systems. The British journal of nutrition, 53(2), 281–292. [Link]

• Finne, L. S., & Perch-Nielsen, I. R. (2020). Reactivity and degradation products of tryptophan in solution and proteins. Journal of Pharmaceutical and Biomedical Analysis, 191, 113583. [Link]

• ICH Harmonised Tripartite Guideline. Q1A (R2) Stability Testing of New Drug Substances and Products. (2003). [Link]

• Hu, J., et al. (2008). Toxicology and pharmacokinetics of 1-methyl-[D]-tryptophan: absence of toxicity due to saturating absorption. Food and Chemical Toxicology, 46(2), 511-518. [Link]

• Wirthgen, E., et al. (2020). The Immunomodulator 1-Methyltryptophan Drives Tryptophan Catabolism Toward the Kynurenic Acid Branch. Frontiers in Immunology, 11, 247. [Link]

• Finne, L. S., & Perch-Nielsen, I. R. (2020). Reactivity and degradation products of tryptophan in solution and proteins. Journal of Pharmaceutical and Biomedical Analysis, 191, 113583. [Link]

• Hu, J., et al. (2008). Toxicology and pharmacokinetics of 1-methyl-[D]-tryptophan: absence of toxicity due to saturating absorption. Food and Chemical Toxicology, 46(2), 511-518. [Link]

• Wirthgen, E., et al. (2020). The Immunomodulator 1-Methyltryptophan Drives Tryptophan Catabolism Toward the Kynurenic Acid Branch. Frontiers in Immunology, 11, 247. [Link]

Sources

• 1. scispace.com [scispace.com]
• 2. cloud-clone.com [cloud-clone.com]
• 3. 1-Methyl-D-tryptophan | Indoleamine 2,3 dioxygenase | Tocris Bioscience [tocris.com]
• 4. researchgate.net [researchgate.net]
• 5. Degradation Products of Tryptophan in Cell Culture Media: Contribution to Color and Toxicity [mdpi.com]

Application Note: Optimized Dosage and Administration of 1-Methyl-D-Tryptophan (Indoximod) in Murine Tumor Models

Executive Summary & Mechanistic Distinction

In the field of immuno-oncology, targeting the metabolic checkpoint enzyme Indoleamine 2,3-dioxygenase (IDO) has been a priority. However, a critical distinction exists between the stereoisomers of the IDO inhibitor 1-methyl-tryptophan (1-MT).

While 1-methyl-L-tryptophan (L-1MT) acts as a competitive enzymatic inhibitor of purified IDO1 in vitro, it often lacks robust efficacy in vivo. Conversely, 1-methyl-D-tryptophan (D-1MT, Indoximod) is the clinically relevant isomer. It does not potently inhibit IDO1 enzymatic activity in cell-free assays.[1] Instead, D-1MT functions as a tryptophan mimetic that acts downstream of IDO.

Mechanism of Action: IDO activity depletes local Tryptophan (Trp) and generates Kynurenine (Kyn).[2][3] This triggers the amino acid starvation sensor GCN2 and suppresses mTORC1 in T-cells, leading to anergy and autophagy. D-1MT mimics Tryptophan, "tricking" the mTORC1 complex into remaining active despite low Tryptophan levels, thereby restoring T-cell proliferation and effector function.

Diagram 1: D-1MT Mechanism of Action (mTORC1 Rescue)

Caption: D-1MT bypasses IDO enzymatic inhibition, directly signaling mTORC1 to reverse T-cell suppression caused by Tryptophan depletion.

Recommended Dosage & Pharmacokinetics

D-1MT exhibits a short half-life (~1-2 hours) and rapid clearance in mice compared to humans or dogs. Therefore, high-frequency or continuous dosing is required to maintain therapeutic plasma levels. Single daily low-dose administration is generally ineffective.

Dosage Comparison Table

Parameter	Oral Gavage (Recommended)	Drinking Water (High Throughput)	Parenteral (SC Pellets)
Dosage	400 – 800 mg/kg/dose	2 – 5 mg/mL	10 – 20 mg/day
Frequency	BID (Twice Daily), Mon-Fri	Ad libitum (Continuous)	Continuous Release
Vehicle	1% Methylcellulose or CMC	Water (pH adjusted)	Polymer Matrix
Pros	Precise dosing; mimics clinical oral delivery.	Low stress handling; constant exposure.	No handling stress; steady state.
Cons	Labor intensive; gavage stress.	Variable dosing based on water intake.[4]	Requires minor surgery; expensive.
Key Reference	Hou et al., Cancer Res 2007 [1]	Uyttenhove et al., Nat Med 2003 [2]	Hou et al., Cancer Res 2007 [1]

Expert Insight: The "Saturating Absorption" Phenomenon

Unlike cytotoxic drugs, D-1MT has a high safety profile. Toxicology studies in rats and dogs show no adverse effects even at saturating doses (up to 1200 mg/m²/day) [3].[5] Consequently, researchers should prioritize maximizing exposure rather than limiting dose due to toxicity concerns.

Preparation & Formulation Protocols

D-1MT (Free Base) is hydrophobic and difficult to dissolve at neutral pH. Improper formulation leads to precipitation in the gut or syringe, resulting in null data.

Protocol A: Preparation for Drinking Water (5 mg/mL)

Target: Continuous systemic exposure.

• Weighing: Weigh 5.0 g of 1-Methyl-D-Tryptophan (purity >98%).

• Dissolution (Alkaline Phase): Add powder to 500 mL of sterile distilled water. The powder will not dissolve.

• Activation: While stirring, add 1 N NaOH dropwise. The solution will clear as pH rises above 10.5.

• Neutralization (Critical Step): Once fully dissolved, slowly add 1 N HCl to bring the pH back down to 7.4 – 8.0 .

  • Warning: If pH drops below 7.0, D-1MT may precipitate.[6] If this happens, raise pH slightly with NaOH until clear.

• Filtration: Sterile filter using a 0.22 µm PES membrane.

• Storage: Prepare fresh weekly. Protect from light (wrap bottles in foil). Add sweetener (e.g., 2% sucrose) if mice refuse water, though D-1MT is generally palatable.

Protocol B: Preparation for Oral Gavage Suspension

Target: High-dose bolus (400 mg/kg).

• Vehicle Preparation: Prepare a 1% Carboxymethylcellulose (CMC) or 0.5% Methylcellulose / 0.1% Tween 80 solution in PBS.

• Suspension: Add D-1MT powder to the vehicle to achieve a concentration of 40 mg/mL (assuming a 20g mouse receives 200 µL = 8 mg dose = 400 mg/kg).

• Homogenization: Vortex heavily or sonicate to create a uniform suspension. D-1MT does not need to be fully dissolved for gavage; a fine suspension is acceptable.

• Administration: Shake well immediately before drawing into the gavage needle to ensure dose uniformity.

Experimental Workflow (Syngeneic Models)

The following workflow is optimized for immunogenic tumors (e.g., B16F10 melanoma, 4T1 breast, CT26 colon) where IDO expression is inducible by IFN-gamma.

Diagram 2: Experimental Timeline

Caption: Standard workflow for evaluating D-1MT efficacy. Dosing typically begins when tumors are established to assess therapeutic rather than prophylactic effects.

Step-by-Step Protocol:

• Inoculation: Inject tumor cells (e.g.,

  B16F10) subcutaneously into the flank.

• Staging: Monitor tumor growth. Initiate treatment when tumors reach 30–50 mm³ (palpable).

  • Note: Starting treatment on Day 0 (prophylactic) yields better results but is less clinically translatable.

• Combination Therapy: D-1MT is rarely curative as a monotherapy in aggressive models. It functions best as an adjuvant .

  • Synergy Partner: Combine with immunogenic chemotherapy (e.g., Cyclophosphamide, Paclitaxel) or Checkpoint Inhibitors (anti-PD-1/CTLA-4).

  • Timing: Administer D-1MT concurrently with or immediately following the chemotherapy dose.

• Dosing Schedule:

  • Oral Gavage: Administer 400 mg/kg at 09:00 and 17:00 daily.

  • Drinking Water: Refresh bottles every 2-3 days.

Validation & Readouts

How do you verify the drug is working?

A. Pharmacodynamic Biomarker (Plasma)

While D-1MT does not inhibit IDO1 enzymatically in the tube, it can lead to reduced Kynurenine levels in vivo by downregulating IDO expression in dendritic cells via AhR modulation [4].

• Assay: LC-MS/MS of plasma.

• Metric: Measure Kynurenine (Kyn) and Tryptophan (Trp).

• Expectation: A decrease in Kyn/Trp ratio is possible, but not guaranteed with D-1MT. Lack of Kyn reduction does not mean the drug failed (due to the mTOR mechanism).

B. Functional Biomarker (Tumor/Spleen)

The most reliable readout is the restoration of T-cell signaling.

• Flow Cytometry: Isolate CD8+ T-cells from the tumor microenvironment (TME).

• Markers:

  • Phospho-S6 (pS6): A direct downstream target of mTORC1. D-1MT treated T-cells should show elevated pS6 compared to vehicle [4].

  • Ki67: Marker of proliferation.

  • T-bet: Transcription factor often rescued by D-1MT.

References

• Hou DY, et al. Inhibition of indoleamine 2,3-dioxygenase in dendritic cells by stereoisomers of 1-methyl-tryptophan correlates with antitumor responses.[7][8] Cancer Research. 2007;67(2):792-801.[7] Link

• Uyttenhove C, et al. Evidence for a tumoral immune resistance mechanism based on tryptophan degradation by indoleamine 2,3-dioxygenase. Nature Medicine. 2003;9(10):1269-1274. Link

• Jia L, et al. Toxicology and pharmacokinetics of 1-methyl-D-tryptophan: absence of toxicity due to saturating absorption. Food and Chemical Toxicology. 2008;46(1):203-211.[8] Link

• Metz R, et al. IDO inhibition with Indoximod restores mTOR signaling and relieves T cell suppression. OncoImmunology. 2012;1(7):1214-1215. Link

Sources

• 1. academic.oup.com [academic.oup.com]
• 2. Indoximod opposes the immunosuppressive effects mediated by IDO and TDO via modulation of AhR function and activation of mTORC1 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 1-METHYL-D-TRYPTOPHAN | 110117-83-4 [chemicalbook.com]
• 4. α-Methyl-l-tryptophan as a weight-loss agent in multiple models of obesity in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Toxicology and pharmacokinetics of 1-methyl-[D]-tryptophan: absence of toxicity due to saturating absorption - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. 1-Methyl-D-tryptophan Reduces Tumor CD133+ cells, Wnt/β-catenin and NF-κβp65 while Enhances Lymphocytes NF-κβ2, STAT3, … [ouci.dntb.gov.ua]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Technical Notes & Optimization

Technical Support Center: Aqueous Solubility &amp; Formulation of 1-Methyl-D-Tryptophan Hydrochloride

Welcome to the Formulation & Troubleshooting Portal. As a Senior Application Scientist, I frequently encounter challenges from researchers attempting to formulate 1-methyl-D-tryptophan (Indoximod) for high-concentration in vitro assays and in vivo dosing. Indoximod is a potent indoleamine 2,3-dioxygenase (IDO) pathway inhibitor and tryptophan mimetic that restores mTOR and PKC signaling in immune cells[1][2]. However, its zwitterionic free base form presents severe solubility bottlenecks[3].

This guide provides field-proven, self-validating protocols to leverage the hydrochloride (HCl) salt form, maximizing aqueous solubility and preventing downstream precipitation.

Part 1: Core Principles & Solubility Causality

The Causality of Solubility: Free Base vs. Hydrochloride Salt

1-Methyl-D-tryptophan naturally exists as a zwitterion at physiological pH, where the carboxylic acid is deprotonated (anionic) and the alpha-amine is protonated (cationic). This creates a highly stable, tightly packed crystal lattice with a high melting point, which strongly resists dissolution in water.

By formulating the compound as 1-methyl-D-tryptophan hydrochloride (1-MT HCl) , the carboxylic acid remains protonated (neutral) while the amine carries a positive charge paired with a chloride counterion. This disrupts the zwitterionic lattice and maximizes ion-dipole interactions with water, exponentially increasing solubility[4][5].

Quantitative Solubility Data

Table 1: Comparative solubility of 1-MT Free Base vs. 1-MT HCl across biological media.

Solvent / Media	1-MT Free Base Solubility	1-MT HCl Solubility	Mechanistic Driver
Water (ddH₂O)	~4.7 - 8.6 mg/mL[4]	>200 mg/mL [4]	Disruption of zwitterionic lattice
Simulated Gastric Fluid (SGF)	~5.5 - 10.6 mg/mL[4]	>200 mg/mL [5]	Acidic environment maintains protonation
PBS (pH 7.4)	<5.0 mg/mL	Precipitates (Reverts to free base)	Deprotonation of amine at neutral pH
DMSO	>25 mg/mL[1]	>50 mg/mL	High dielectric constant solvent

Part 2: Troubleshooting Guides & FAQs

FAQ 1: I purchased 1-MT free base. How do I synthesize the highly soluble HCl salt in situ?

Issue: You need to dose mice at 400 mg/kg per os (p.o.)[3], but your free base suspension clogs the gavage needle. Causality: The free base cannot achieve the ~40 mg/mL concentration required for standard murine dosing volumes without conversion to the HCl salt.

Step-by-Step Protocol (In Situ Salt Formation):

• Weigh: Transfer 100 mg of 1-MT free base into a glass vial.

• Suspend: Add 2.0 mL of sterile ddH₂O. The suspension will be highly opaque.

• Titrate: Under continuous magnetic stirring (400 rpm), add 0.1 M HCl dropwise.

• Monitor: Continue titration until the pH reaches approximately 2.0–2.5.

• Self-Validation: The protocol is successful when the opaque suspension transitions into a completely optically clear solution. If turbidity persists, apply mild sonication for 5 minutes.

• Lyophilize (Optional): Freeze the clear solution at -80°C and lyophilize to obtain stable 1-MT HCl powder.

FAQ 2: My 1-MT HCl solution precipitates when diluted into cell culture media (pH 7.4). How do I prevent this?

Issue: 1-MT HCl is highly soluble in water, but crashes out when introduced to buffered physiological environments. Causality: At pH 7.4, the amine group of the HCl salt deprotonates, reverting the molecule back to the poorly soluble zwitterionic free base[4].

Step-by-Step Protocol (Co-Solvent Micellar Dispersion): To prevent precipitation, you must lower the dielectric constant of the microenvironment and utilize surfactants to keep the reverting free base in solution[3].

• Stock Preparation: Dissolve 1-MT HCl in clarified DMSO to a concentration of 20 mg/mL.

• Primary Excipient: Transfer 50 μL of the DMSO stock to a sterile tube and add 300 μL of PEG300. Vortex for 15 seconds. Causality: PEG300 acts as a co-solvent to prevent rapid nucleation.

• Micellization: Add 50 μL of Tween 80 to the mixture. Vortex vigorously. Causality: Tween 80 forms micelles that encapsulate the hydrophobic domains of the drug.

• Aqueous Dilution: Slowly add 600 μL of ddH₂O or PBS while gently vortexing to yield 1 mL of working solution[3].

• Self-Validation: The final solution (1 mg/mL) must remain clear at room temperature. Use immediately for optimal in vitro results[3].

Part 3: Visualizations

Formulation & Stability Workflow

The following diagram illustrates the critical path for formulating 1-MT HCl and mitigating precipitation risks during physiological dilution.

Workflow for 1-MT HCl formulation and prevention of physiological pH precipitation.

Pharmacological Mechanism of Action

Understanding the downstream targets of 1-MT HCl dictates why high-exposure formulations are critical. Indoximod does not directly inhibit the IDO enzyme; rather, it acts downstream as a tryptophan mimetic to relieve kinase suppression[1].

Mechanism of 1-MT HCl reversing IDO-mediated immunosuppression via mTOR restoration.

References

• Google Patents - WO2017019175A1: Salts and prodrugs of 1-methyl-d-tryptophan.

• ClinicalTrials.gov - NLG2107 Clinical Trial Protocol (Indoximod Hydrochloride).[Link]

Sources

• 1. tribioscience.com [tribioscience.com]
• 2. caymanchem.com [caymanchem.com]
• 3. selleckchem.com [selleckchem.com]
• 4. WO2017019175A1 - Salts and prodrugs of 1-methyl-d-tryptophan - Google Patents [patents.google.com]
• 5. cdn.clinicaltrials.gov [cdn.clinicaltrials.gov]

Technical Support Center: Resolving Crystal Formation in 1-Methyl-D-Tryptophan HCl Frozen Stocks

Status: Active Ticket ID: T-1MDT-SOL-001 Subject: Troubleshooting precipitation/crystallization in frozen stocks Assigned Specialist: Senior Application Scientist, Formulation Chemistry

Introduction

Welcome to the Technical Support Center. You are likely accessing this guide because your thawed stock solution of 1-Methyl-D-tryptophan (1-D-MT) HCl , which appeared clear upon preparation, now contains needle-like crystals or a snow-like precipitate.

Do not discard your stock. This is a common thermodynamic phenomenon, not necessarily a sign of chemical degradation.

1-Methyl-D-tryptophan (Indoximod) is an amino acid derivative with distinct solubility behaviors governed by pH and temperature. The hydrochloride (HCl) salt form is designed to improve water solubility by lowering the pH. However, users often inadvertently trigger "isoelectric precipitation" or "salting out" during the freeze-thaw process.

This guide provides the mechanistic root cause, a validated recovery protocol, and an optimized preparation workflow to prevent recurrence.

Module 1: The Physics of Precipitation (Root Cause Analysis)

To resolve the issue, you must understand why it happened. The precipitation is usually driven by one of three factors:

The pH Trap (Isoelectric Precipitation)

The HCl salt of 1-D-MT creates an acidic solution (pH ~2-3) when dissolved in water. It is highly soluble in this state.

• The Error: Many researchers neutralize the stock to pH 7.4 (physiological pH) before freezing to save time later.

• The Consequence: At pH ~7, 1-D-MT approaches its isoelectric point (pI) or zwitterionic state, where its solubility is lowest. While it might stay dissolved at room temperature (supersaturation), freezing provides the nucleation energy for the compound to crash out as the free base.

The "Buffer Crash" Effect

If you dissolved the drug in Phosphate Buffered Saline (PBS) and froze it:

• The Mechanism: As PBS freezes, sodium phosphate crystallizes out of the solution first, causing the remaining liquid phase to experience drastic pH shifts (often dropping to pH ~4 or rising, depending on the buffer composition) and high ionic strength. This forces the drug out of the solution.

Temperature-Dependent Solubility

Solubility is endothermic. Lowering the temperature from 25°C to -20°C drastically reduces the saturation limit. If your stock concentration (e.g., 50 mM) is near the limit at room temperature, it will inevitably precipitate at -20°C.

Module 2: Recovery Protocol (Troubleshooting)

Objective: Redissolve precipitated crystals in existing stocks without degrading the active compound.

Prerequisites:

• Water bath or heating block (37°C - 50°C)

• Ultrasonic bath (Sonicator)

• Vortex mixer

Step-by-Step Recovery Workflow

• Visual Inspection: Confirm the precipitate is crystalline (needles/flakes) and not fungal (cloudy/slimy).

• Thermal Activation: Place the tightly sealed vial in a 50°C water bath for 10–15 minutes.

  • Scientist Note: 1-D-MT is thermally stable. 50°C is safe for short durations and provides the kinetic energy to break the crystal lattice.

• Mechanical Disruption: Vortex vigorously for 30 seconds.

• Sonication: Sonicate at 40 kHz for 10–20 minutes. The water in the sonicator should be warm (~40°C).

• The Acid Check (Critical):

  • If the solution remains cloudy, check the pH.[1]

  • If pH is neutral (6–8), add 1N HCl dropwise until the solution clears.

  • Why? You are converting the insoluble free base back into the soluble hydrochloride salt.

Visualizing the Recovery Logic

Figure 1: Decision tree for recovering precipitated 1-Methyl-D-tryptophan stocks. Note the critical pH adjustment step if thermal methods fail.

Module 3: Prevention & Optimization (The "Golden Protocol")

To avoid this issue in the future, follow this optimized preparation method. This protocol prioritizes maintaining the salt form during storage and neutralizing only at the moment of application.

Solubility Data Reference

Solvent System	Max Solubility	Stability	Notes
Water (pH < 4)	~5–10 mg/mL	High	Recommended. Maintains HCl salt form.
DMSO	~0.5 – 20 mg/mL	High	Variable. High conc. requires heating.[2][3] Toxic to some cells >0.1%.
PBS (pH 7.4)	< 1 mg/mL	Low	Avoid for stocks. Causes precipitation upon freezing.
1M NaOH	~60 mg/mL	Moderate	Good for high conc., but highly alkaline.

Optimized Preparation Protocol

Goal: Prepare a 20 mM Stock Solution (Stable at -20°C).

• Weighing: Weigh the appropriate amount of 1-Methyl-D-tryptophan HCl.

• Primary Dissolution (Acidic Route):

  • Dissolve the powder in sterile distilled water or 0.1 N HCl .

  • Do NOT add NaOH or PBS at this stage.

  • Ensure the solution is clear. Sonicate if necessary.[2][3][4]

• Aliquot & Freeze:

  • Aliquot into single-use vials (avoid freeze-thaw cycles).

  • Store at -20°C.

• Application (The "Just-in-Time" Neutralization):

  • Thaw the acidic stock.

  • Dilute into your cell culture media or buffer.

  • Self-Buffering: The buffering capacity of the culture media (e.g., bicarbonate in DMEM) is usually sufficient to neutralize the small volume of acidic stock added.

  • Verification: If adding a large volume (>1% v/v), check the media pH and adjust with dilute NaOH after addition.

Workflow Diagram: Preparation vs. Application

Figure 2: The "Acidic Stock" strategy ensures stability during storage by delaying neutralization until the final experimental step.

Frequently Asked Questions (FAQs)

Q1: Can I use DMSO to avoid these pH issues? A: Yes, but with caveats. 1-Methyl-D-tryptophan has limited solubility in DMSO compared to other small molecules. While some vendors report solubility up to 20 mg/mL, users frequently report crashing at concentrations >5 mg/mL. If you use DMSO, ensure it is anhydrous (freshly opened), as water absorption reduces solubility. Always include a DMSO vehicle control in your biological assays.[5]

Q2: I need to inject this into mice (In Vivo). Can I inject the acidic stock? A: Absolutely not. Injecting acidic solutions causes local tissue necrosis and pain.

• Protocol: Prepare the stock in 0.1 N HCl or DMSO. Immediately before injection, dilute with a carrier containing a buffer (like PBS) and a dispersant (like Methylcellulose or Tween 80).

• Note: A fine suspension (milky white) is often acceptable for IP/Oral administration, but IV administration requires a perfectly clear solution (use cyclodextrins if necessary).

Q3: My media turned yellow after adding the stock. Is this normal? A: If you added an acidic stock to media containing Phenol Red, the yellow color indicates a pH drop. This confirms your stock is acidic. If the color does not return to red/pink after mixing, the volume of acid added overwhelmed the media's buffer. You must add a small amount of NaOH (0.1 N) to restore physiological pH (7.2–7.4).

Q4: Is the L-isomer (1-Methyl-L-tryptophan) different? A: Yes. While they are chemically similar, they have different biological targets (L-isomer inhibits IDO1 in cell-free assays more potently, but D-isomer/Indoximod is often more effective in immune restoration models).[2] Their solubility profiles are similar, but always verify the specific salt form (HCl vs. Free Base) on your vial label.

References

• Cayman Chemical. (2022).[6][7] 1-methyl-D-Tryptophan Product Information & Solubility Data. Link

• MedChemExpress. (2024). Indoximod (1-Methyl-D-tryptophan) Datasheet and Solubility Guide. Link

• ResearchGate. (2013). Discussion: Stock solution preparation of 1-DL-Methyl Tryptophan. Link

• Selleck Chemicals. (2024). Indoximod (NLG-8189) Chemical Properties and Handling. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. medchemexpress.com [medchemexpress.com]
• 3. apexbt.com [apexbt.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. cdn.caymanchem.com [cdn.caymanchem.com]
• 7. cdn.caymanchem.com [cdn.caymanchem.com]

Technical Support Center: Optimizing 1-Methyl-D-Tryptophan (Indoximod) for T-Cell Activation

Ticket ID: #D-1MT-OPT-001 Status: Open Assigned Specialist: Senior Application Scientist, Immuno-Metabolism Unit

Executive Summary: The "Fake Starvation" Paradox

Welcome to the technical support interface for IDO pathway inhibitors. You are likely here because you are treating mice or cell cultures with 1-methyl-D-tryptophan (D-1MT/Indoximod) and seeing inconsistent T-cell activation, or you are confused by a lack of change in serum kynurenine levels.

Crucial Distinction: unlike its stereoisomer (L-1MT), D-1MT is NOT a direct enzymatic inhibitor of IDO1 in complex biological systems. Instead, it acts as a tryptophan mimetic .[1] It tricks the T-cell’s nutrient-sensing machinery (specifically mTORC1) into thinking tryptophan is plentiful, even when IDO has depleted it.

If you optimize for enzymatic inhibition (lowering Kynurenine), you will fail with D-1MT. You must optimize for signaling restoration (mTORC1 activity).

Module 1: Formulation & Delivery (The "Hardware")

User Complaint: "My drug precipitates in the syringe," or "The mice are losing weight due to gavage stress."

Troubleshooting Guide: Solubility & Stability

D-1MT is an amino acid derivative with poor solubility at neutral pH (pH 7.0–7.4). If you attempt to dissolve it directly in PBS, it will form a suspension that leads to erratic dosing.

Variable	Recommendation	Technical Rationale
Vehicle (Oral)	Methylcellulose (0.5–1%) or Corn Oil	Suspension vehicles prevent rapid precipitation better than aqueous saline.
Vehicle (IP/IV)	PBS with pH adjustment	Requires specific preparation (see protocol below) to maintain solubility at physiological pH.
Solubility Trick	Alkaline-Acid Swing	D-1MT dissolves at pH > 10 or pH < 2. Dissolve in NaOH, then titrate back to pH 7.5.
Storage	-20°C (Powder)	Protect from light. Solutions should be fresh; D-1MT can crystallize upon freeze-thaw cycles.

Protocol: Preparation of High-Concentration D-1MT (Solution)

• Weigh D-1MT powder.

• Add 0.1 N NaOH dropwise until the powder is fully dissolved (Solution will be basic, pH ~11).

• Add 1N HCl dropwise while stirring constantly.

• STOP immediately when the solution reaches pH 7.4–7.6 .

• Warning: If you overshoot to pH 7.0, it may precipitate. If this happens, add a drop of NaOH to clear it.

• Filter sterilize (0.22 µm).

Module 2: Dosing Frequency & PK (The "Software")

User Complaint: "I dose once daily (QD), but my tumor growth curves aren't separating."

The Pharmacokinetic Challenge

D-1MT has a relatively short half-life (

) in rodents compared to humans.

• Mouse

  : ~3–6 hours.

• Human ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

  : ~10.5 hours.[2]

Implication: Once-daily (QD) dosing in mice leaves the T-cells "unprotected" for 18+ hours. During this trough, IDO-mediated tryptophan depletion shuts down mTORC1, causing T-cell anergy.

Optimization Strategy: Pulse vs. Coverage

Dosing Schedule	Efficacy Rating	Pros/Cons
QD (Once Daily)	Low	Fail Risk: Drug clears by hour 6. T-cells are suppressed for 75% of the day.
BID (Twice Daily)	High	Recommended: Doses at 0h and 8-10h provide coverage during the active phase.
Dietary/Water	Variable	Risk: Mice are nocturnal feeders. Day-time exposure drops. Hard to control exact mg/kg.

Visualizing the Optimization Workflow

The following diagram illustrates the decision logic for optimizing your dosing regimen based on the specific mechanism of D-1MT.

Figure 1: Decision logic for dosing frequency. In murine models, the short half-life necessitates BID dosing to maintain trough levels above the therapeutic threshold (approx. 10 µM).

Module 3: Readout & Validation (The "Diagnostics")

User Complaint: "I treated with D-1MT, but serum Kynurenine/Tryptophan ratios didn't change. Is the drug bad?"

The Mechanism of Action (MOA) Trap

This is the most common error.

• L-1MT inhibits the IDO enzyme directly.[3] Readout: Lower Kynurenine.

• D-1MT (Indoximod) bypasses the enzyme. It binds to the amino acid sensing arm of mTORC1. Readout: Phosphorylated S6 Kinase (pS6K) in T-cells.

If you measure Kyn/Trp ratio as your primary endpoint for D-1MT, you will get a false negative.

Correct Pharmacodynamic (PD) Markers

• Primary Marker: mTORC1 Activity (pS6K or p4E-BP1)

  • Assay: Flow cytometry on CD8+ T-cells from the tumor microenvironment (TME) or draining lymph nodes.

  • Success Signal: Maintenance of pS6K levels in D-1MT treated T-cells despite high Kynurenine environments.

• Functional Marker: Ki67 + IFN

  • Assay: Intracellular cytokine staining.

  • Success Signal: Increased proliferation (Ki67) and effector function (IFN

    ) in CD8+ T-cells.

Visualizing the Signaling Pathway

Understanding where D-1MT acts is vital for choosing the right readout.

Figure 2: Mechanism of Action. Note that D-1MT does not block the IDO -> Kynurenine step (red). Instead, it directly stimulates mTORC1 (blue arrow), bypassing the starvation signal. This explains why Kyn levels remain high while T-cells recover.

FAQ: Rapid Fire Troubleshooting

Q: Can I mix D-1MT with checkpoint inhibitors (anti-PD-1/CTLA-4)? A: Yes. This is highly recommended. D-1MT lowers the metabolic threshold for activation, while checkpoint inhibitors remove the "brakes." They are synergistic. D-1MT should be started concurrently or slightly before checkpoint blockade for maximum priming [1, 2].

Q: What is the saturating dose? A: In mice, absorption plateaus around 1200 mg/m² (approx. 400 mg/kg) . Dosing higher than this usually just increases renal clearance without improving plasma exposure. Stick to 100–300 mg/kg BID [3].

Q: Why are my control mice (vehicle) showing inflammation? A: Check your vehicle pH. If you used the "Solubility Trick" (Module 1) but didn't neutralize carefully, you might be gavaging alkaline solution, causing gastritis and systemic stress markers that confound immune data.

References

• Fox, E., et al. (2018). "Indoximod: An Immunometabolic Adjuvant That Empowers T Cell Activity in Cancer." Frontiers in Oncology.

• Munn, D.H., et al. (2005). "GCN2 kinase in T cells mediates proliferative arrest and anergy induction in response to indoleamine 2,3-dioxygenase." Immunity.

• Metz, R., et al. (2012). "IDO inhibits a tryptophan sufficiency signal that stimulates mTOR: A novel IDO effector pathway targeted by D-1-methyl-tryptophan."[4][5][6] OncoImmunology.

• Soliman, H.H., et al. (2014).[7] "A first in man phase I trial of the oral immunomodulator, indoximod, combined with docetaxel in patients with metastatic solid tumors." Oncotarget.

• Jia, L., et al. (2008).[8] "Toxicology and pharmacokinetics of 1-methyl-D-tryptophan: absence of toxicity due to saturating absorption." Food and Chemical Toxicology.

Sources

• 1. A phase I study of indoximod in patients with advanced malignancies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Indoximod: An Immunometabolic Adjuvant That Empowers T Cell Activity in Cancer [frontiersin.org]
• 3. 1-METHYL-D-TRYPTOPHAN | 110117-83-4 [chemicalbook.com]
• 4. tandfonline.com [tandfonline.com]
• 5. IDO inhibits a tryptophan sufficiency signal that stimulates mTOR: A novel IDO effector pathway targeted by D-1-methyl-tryptophan - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. IDO inhibits a tryptophan sufficiency signal that stimulates mTOR: A novel IDO effector pathway targeted by D-1-methyl-tryptophan - PMC [pmc.ncbi.nlm.nih.gov]
• 7. oncotarget.com [oncotarget.com]
• 8. Toxicology and pharmacokinetics of 1-methyl-d-tryptophan: absence of toxicity due to saturating absorption - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

1-methyl-D-tryptophan hydrochloride vs racemic 1-methyl-tryptophan performance

Topic: 1-Methyl-D-Tryptophan Hydrochloride vs. Racemic 1-Methyl-Tryptophan Content Type: Technical Comparison & Application Guide Audience: Senior Researchers, Immuno-Oncology Scientists, Drug Development Leads

Executive Summary: The "IDO Paradox" Resolved

For researchers investigating the Indoleamine 2,3-dioxygenase (IDO) pathway, the choice between 1-Methyl-D-tryptophan (D-1MT, Indoximod) and Racemic 1-Methyl-tryptophan (1-MT) is not merely a matter of purity—it is a choice between two distinct mechanisms of action.

• The Racemic Mixture (DL-1MT): Historically used as a "standard" IDO inhibitor. It is a "dirty" tool containing both the enzymatic inhibitor (L-isomer) and the pathway modulator (D-isomer).

• The L-Isomer: A competitive enzyme inhibitor (in vitro) but often fails to translate to in vivo efficacy.

• The D-Isomer (Indoximod): The clinically validated candidate. It possesses negligible enzymatic inhibitory activity against IDO1 but acts as a Tryptophan mimetic , restoring mTOR signaling in T-cells despite the hypoxic/nutrient-deprived tumor microenvironment.

Critical Recommendation: If your goal is to screen for direct enzymatic inhibitors, use L-1MT as a control. If your goal is to study therapeutic reversal of immune tolerance or develop clinical candidates, you must use 1-Methyl-D-tryptophan (preferably the Hydrochloride salt) .

Mechanistic Divergence: Enzyme Blockade vs. Pathway Modulation

The failure of early IDO inhibitors in clinical trials (e.g., ECHO-301) is partly attributed to a misunderstanding of how these isomers function.

The L-Isomer: Direct Enzymatic Inhibition

L-1MT functions as a classic competitive inhibitor and a slow substrate for IDO1. In cell-free and cell-based assays (e.g., HeLa), it effectively reduces Kynurenine (Kyn) production.

• Mechanism: Binds IDO1 active site

  Blocks Trp-to-Kyn conversion.

• Readout: Reduced Kyn/Trp ratio.

The D-Isomer: The mTOR/GCN2 Bypass

D-1MT (Indoximod) does not inhibit purified IDO1.[1] In fact, it can paradoxically increase Kyn levels in some assays. Its efficacy stems from bypassing the metabolic checkpoint.

• Mechanism: Acts as a Tryptophan mimetic.[1][2]

  • IDO1 depletes Tryptophan (Trp).[1][3]

  • Low Trp usually triggers GCN2 (stress kinase) and inhibits mTORC1 (growth regulator), causing T-cell anergy/autophagy.

  • D-1MT binds to the amino acid sensing arm of mTORC1 , falsely signaling "Trp sufficiency."

  • mTORC1 remains active

    T-cell proliferation proceeds despite low Trp.

Figure 1: Mechanistic divergence. L-1MT blocks the enzyme directly, whereas D-1MT restores downstream mTOR signaling, effectively "blinding" the T-cell to the tryptophan depletion caused by IDO1.

Comparative Performance Analysis

The following data summarizes the expected performance in standard assays. Note the "failure" of D-1MT in enzymatic assays, which is a common source of confusion.

Feature	Racemic 1-MT	L-1-Methyl-Trp	D-1-Methyl-Trp (HCl)
Primary Target	Mixed	IDO1 Active Site	mTORC1 / AhR Pathway
Cell-Free IDO1 Ki	~35 µM	~19 µM (Potent)	>100 µM (Inactive)
HeLa Kyn Reduction	Moderate	High	None (or increase)
T-Cell Rescue	Moderate	Low	High
Solubility (Water)	Low (~1 mg/mL)	Low	High (>20 mg/mL)
In Vivo Efficacy	Variable	Low	High (Synergistic)

Why the Hydrochloride Salt?

• Solubility: The free base (zwitterion) of 1-MT is poorly soluble in neutral aqueous buffers (~5 mM), often requiring DMSO or acidification.

• Stability: 1-Methyl-D-tryptophan Hydrochloride is highly soluble in water/PBS. This eliminates the need for DMSO (which can be toxic to primary T-cells) and ensures consistent dosing in animal models without precipitation in the peritoneal cavity.

Validated Experimental Protocols

To validate these compounds, you cannot rely on a single assay. You must use a Dual-Validation Workflow .

Protocol A: The "Negative" Control (Enzymatic Assay)

Use this to prove D-1MT does NOT inhibit IDO1, distinguishing it from L-1MT.

• Cell System: HeLa cells (ATCC CCL-2).

• Induction: Seed 10,000 cells/well. Treat with Recombinant Human IFN-γ (50 ng/mL) to induce IDO1 expression.

• Treatment: Add L-1MT (0–100 µM) and D-1MT (0–100 µM) in parallel.

• Incubation: 24–48 hours at 37°C.

• Readout (HPLC or Colorimetric):

  • Transfer 150 µL supernatant to a new plate.

  • Add 75 µL 30% Trichloroacetic acid (TCA), incubate at 50°C for 30 min (hydrolyzes N-formylkynurenine to Kynurenine).

  • Centrifuge. Mix supernatant 1:1 with Ehrlich’s Reagent (2% p-dimethylaminobenzaldehyde in acetic acid).

  • Measure Absorbance at 492 nm .

• Expected Result: L-1MT reduces signal dose-dependently. D-1MT shows no reduction .[4]

Protocol B: The "Positive" Readout (T-Cell Restoration)

Use this to demonstrate D-1MT efficacy.

• Setup: Mixed Lymphocyte Reaction (MLR) or T-cell activation assay.

• Conditioning: Co-culture CD4+ T-cells with IDO-expressing Dendritic Cells (DCs) or IDO+ tumor cells.

• Stress: Ensure the medium has physiological (low) Tryptophan to mimic the tumor microenvironment, or allow IDO+ cells to deplete it naturally over 24h.

• Treatment: Add D-1MT HCl (100 µM – 1 mM). Note: Higher concentrations are required for D-1MT than L-1MT because it competes with Trp for the transporter/sensor, not the enzyme.

• Readout: Measure T-cell proliferation (Ki67 flow cytometry or Thymidine incorporation) or S6 Kinase phosphorylation (mTOR marker).

• Expected Result: D-1MT restores proliferation/S6-phosphorylation. L-1MT has minimal effect in this specific rescue model.

Handling & Storage (Self-Validating System)

To ensure experimental reproducibility, follow this preparation logic:

• For In Vitro Use:

  • D-1MT HCl: Dissolve directly in PBS or culture media. Filter sterilize (0.22 µm). Stable at 4°C for 1 week.

  • Racemic/Free Base: Must be dissolved in 0.1N HCl or DMSO first, then diluted. Risk: Precipitation upon adding to neutral media.

• For In Vivo Use:

  • Always use the HCl salt . The high solubility allows for high-concentration dosing (e.g., 10 mg/mL) required to achieve the therapeutic plasma exposure (~50 µM trough levels).

References

• Hou, D. Y., et al. (2007). Inhibition of indoleamine 2,3-dioxygenase in dendritic cells by stereoisomers of 1-methyl-tryptophan correlates with antitumor responses. Cancer Research, 67(2), 792–801. Link

• Metz, R., et al. (2012). IDO inhibitors emerging as new players on checkpoint blockade scene.[5] OncoImmunology, 1(3), 390–391. Link

• Fox, E., et al. (2018). Indoximod: An Immunometabolic Adjuvant That Empowers T Cell Activity in Cancer.[1] Frontiers in Oncology, 8, 370.[1] Link

• Soliman, H. H., et al. (2014). A first in man phase I trial of the oral immunomodulator, indoximod, combined with docetaxel in patients with metastatic solid tumors.[3] Oncotarget, 5(18), 8136–8146.[3] Link

• Lob, S., et al. (2009). Inhibitors of indoleamine-2,3-dioxygenase for cancer therapy: can we see the wood for the trees? Nature Reviews Cancer, 9(6), 445–452. Link

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. apexbt.com [apexbt.com]
• 4. Toxicology and pharmacokinetics of 1-methyl-[D]-tryptophan: absence of toxicity due to saturating absorption - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 1-Methyltryptophan - Wikipedia [en.wikipedia.org]

biomarkers for validating 1-methyl-D-tryptophan hydrochloride activity in vivo

Validating 1-Methyl-D-Tryptophan Hydrochloride (Indoximod) In Vivo: A Comparative Biomarker Guide

For decades, the indoleamine 2,3-dioxygenase (IDO) pathway has been a primary target in immuno-oncology due to its role in tumor-mediated immunosuppression. However, validating the in vivo activity of 1-methyl-D-tryptophan hydrochloride (Indoximod) presents a unique challenge for drug development professionals.

Unlike direct enzymatic inhibitors, Indoximod does not primarily function by blocking the IDO1 enzyme's active site[1]. Instead, it acts downstream as a tryptophan (Trp) mimetic, rescuing immune cells from the metabolic stress induced by Trp depletion and kynurenine (Kyn) accumulation[2]. Because of this mechanistic divergence, relying on traditional IDO1 biomarkers—such as the systemic Kyn/Trp ratio—will yield false-negative efficacy readouts for Indoximod.

This guide objectively compares the biomarker profiles of Indoximod against direct IDO1 inhibitors (like Epacadostat) and provides a self-validating in vivo protocol to accurately measure its pharmacodynamic activity.

Mechanistic Context: Why Traditional Biomarkers Fail for Indoximod

To design an effective in vivo validation study, researchers must understand the causality behind biomarker selection. The IDO1 enzyme catabolizes tryptophan into kynurenine. This dual action (Trp depletion + Kyn accumulation) triggers two major immunosuppressive pathways in T cells:

• GCN2 Kinase Activation: Uncharged Trp-tRNAs activate GCN2, which inhibits the mTORC1 pathway, causing T cell cycle arrest and anergy[3].

• Aryl Hydrocarbon Receptor (AhR) Activation: Kynurenine acts as an endogenous ligand for AhR, driving the differentiation of naïve CD4+ T cells into immunosuppressive FoxP3+ regulatory T cells (Tregs)[4].

The Epacadostat Paradigm: Direct competitive inhibitors like Epacadostat block IDO1 at the source[1]. Therefore, their primary in vivo biomarker is a sharp, quantifiable drop in the systemic and intratumoral Kyn/Trp ratio.

The Indoximod Paradigm: Indoximod bypasses the enzyme. It acts directly on immune cells to restore mTORC1 signaling (overriding GCN2) and modulates AhR function to oppose Kyn-mediated Treg differentiation[4],[5]. Consequently, Indoximod can reverse immunosuppression without significantly lowering the Kyn/Trp ratio[4]. Validating Indoximod requires measuring downstream translational targets and immune cell phenotypic shifts.

Divergent mechanisms of Epacadostat (IDO1 inhibition) vs. Indoximod (downstream modulation).

Quantitative Biomarker Comparison

To accurately benchmark Indoximod against alternatives, researchers must stratify biomarkers into metabolic, signaling, and phenotypic categories. The table below summarizes the expected in vivo shifts.

Biomarker Category	Specific Target / Readout	Epacadostat (Direct Inhibitor)	Indoximod (Trp Mimetic)	Biological Causality
Metabolic (Plasma/TME)	Kyn/Trp Ratio	↓↓↓ (Primary endpoint)	↔ / ↓ (Secondary/Variable)	Epacadostat halts Kyn production[1]. Indoximod does not directly block the enzyme, leaving systemic Kyn largely intact[4].
Intracellular Signaling	p-S6K (mTORC1 target)	↑ (Indirectly restored)	↑↑ (Directly restored)	Indoximod acts as a Trp sufficiency signal, directly overriding GCN2 to reactivate mTORC1 in T cells[5].
Immune Phenotype	FoxP3+ Tregs	↓	↓↓	Both reverse tolerance, but Indoximod actively opposes Kyn/AhR-driven Treg differentiation[4].
Immune Phenotype	RORγt+ Th17 Cells	↑	↑↑	Indoximod actively drives transcription of RORC, skewing the CD4+ population toward a pro-inflammatory Th17 phenotype[5].

Self-Validating Experimental Protocol: In Vivo Efficacy Profiling

To prove Indoximod's efficacy, a standalone experimental arm is insufficient. You must employ a self-validating system utilizing a highly immunogenic, IDO-dependent murine model (e.g., B16F10 melanoma) with both negative (Vehicle) and positive (Epacadostat) controls.

This design ensures that if the Kyn/Trp ratio drops in the Epacadostat arm but not the Indoximod arm—while both arms show restored T cell proliferation—the assay internally validates Indoximod's unique mechanism of action.

Step-by-Step Methodology

Phase 1: Model Establishment & Dosing

• Inoculation: Subcutaneously inject

  B16F10 melanoma cells into the right flank of 6-8 week-old female C57BL/6 mice.

• Randomization: On Day 7 (when tumors reach ~50-100 mm³), randomize mice into three arms (n=10/group):

  • Arm A: Vehicle (Oral gavage, BID)

  • Arm B: Epacadostat (100 mg/kg, Oral gavage, BID) - Positive control for Kyn/Trp reduction.

  • Arm C: Indoximod (2-5 mg/mL in drinking water, or 200 mg/kg BID via gavage) - Note: Indoximod requires high, sustained dosing to maintain active plasma concentrations[2].

Phase 2: Tissue Harvest & Processing (Day 15)

• Collection: Euthanize mice. Immediately collect whole blood (in EDTA tubes), tumor-draining lymph nodes (dLN), and the primary tumor.

• Preservation: Snap-freeze half of the tumor and plasma for LC-MS/MS. Process the remaining tumor and dLN into single-cell suspensions using a gentle MACS dissociator and collagenase digestion.

Phase 3: Biomarker Assays (The Tri-Fold Validation)

• Metabolic Validation (LC-MS/MS):

  • Extract metabolites from plasma and tumor lysates using methanol precipitation.

  • Quantify Kynurenine and Tryptophan via LC-MS/MS.

  • Validation Check: Arm B must show a >60% reduction in the Kyn/Trp ratio. Arm C will likely show minimal change, validating that IDO1 is still enzymatically active.

• Signaling Validation (Phospho-Flow Cytometry):

  • Stain single-cell suspensions with surface markers (CD3, CD8).

  • Fix, permeabilize (using methanol for phospho-epitopes), and stain for intracellular p-S6K (Thr389) .

  • Validation Check: Arm C must show significant upregulation of p-S6K in CD8+ T cells compared to Arm A, proving mTORC1 restoration[5].

• Phenotypic Validation (Flow Cytometry):

  • Stain for CD4, CD8, intracellular FoxP3 (Tregs), and RORγt (Th17).

  • Validation Check: Calculate the Th17/Treg ratio. Arm C should exhibit a dominant shift toward RORγt+ expression, confirming the AhR-modulatory effect[5].

Step-by-step in vivo workflow for validating Indoximod pharmacodynamics and immune modulation.

Conclusion for Drug Developers

When evaluating Indoximod or next-generation tryptophan mimetics, researchers must decouple the concept of "IDO pathway inhibition" from "IDO1 enzymatic inhibition." Because Indoximod operates downstream at the nexus of mTORC1 and AhR signaling[4],[5], relying solely on LC-MS/MS quantification of kynurenine is a fundamental experimental error. By adopting the multi-omic, self-validating protocol outlined above, development teams can accurately capture the robust immune-activating properties of Indoximod in preclinical models.

References

• Indoximod opposes the immunosuppressive effects mediated by IDO and TDO via modulation of AhR function and activation of mTORC1 Source: Oncotarget / PubMed Central (PMC) URL:[Link]

• Phase II trial of the IDO pathway inhibitor indoximod plus pembrolizumab for the treatment of patients with advanced melanoma Source: Journal for ImmunoTherapy of Cancer (BMJ) URL:[Link]

• Discovery of IDO1 Inhibitors: From Bench to Bedside Source: Cancer Research (AACR Journals) URL:[Link]

• Targeting Indoleamine Dioxygenase and Tryptophan Dioxygenase in Cancer Immunotherapy: Clinical Progress and Challenges Source: Dove Medical Press URL:[Link]

Sources

• 1. aacrjournals.org [aacrjournals.org]
• 2. jitc.bmj.com [jitc.bmj.com]
• 3. dovepress.com [dovepress.com]
• 4. Indoximod opposes the immunosuppressive effects mediated by IDO and TDO via modulation of AhR function and activation of mTORC1 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Indoximod opposes the immunosuppressive effects mediated by IDO and TDO via modulation of AhR function and activation of mTORC1 | Oncotarget [oncotarget.com]

Safety & Regulatory Compliance

Proper Disposal Procedures: 1-Methyl-D-Tryptophan Hydrochloride

The following technical guide details the proper disposal procedures for 1-Methyl-D-tryptophan Hydrochloride , ensuring compliance with safety standards and regulatory frameworks.

[1]

Executive Summary & Critical Identity Verification

1-Methyl-D-tryptophan (also known as Indoximod or D-1MT ) is a specific isomer used primarily as an IDO pathway inhibitor in immuno-oncology research.[1] Before proceeding, you must verify the exact chemical identity, as nomenclature confusion is common in tryptophan derivatives.

CRITICAL CHECK: N-Methyl vs. O-Methyl

Ensure you are handling 1-Methyl-D-tryptophan (Indole Nitrogen methylated) and NOT D-Tryptophan Methyl Ester (Carboxyl Oxygen methylated).[1] These compounds have different metabolic profiles and chemical stabilities.

Feature	1-Methyl-D-tryptophan HCl (Target)	D-Tryptophan Methyl Ester HCl (Common Confusion)
Structure	Methyl group on Indole Nitrogen	Methyl group on Carboxyl Oxygen
CAS (Free Base)	110117-83-4	14907-27-8 (HCl salt)
Primary Use	IDO Inhibitor (Immuno-oncology)	Peptide Synthesis Intermediate
Solubility	Soluble in DMSO, MeOH, Dilute Acid	Soluble in Water, Methanol

Chemical Safety Profile & Hazard Identification

Effective disposal begins with accurate hazard characterization. While specific toxicological data for the hydrochloride salt may be limited, we extrapolate from the free base (Indoximod) and general indole derivative protocols.

Physicochemical Properties

• Chemical Formula: C₁₂H₁₄N₂O₂[2] · HCl

• Molecular Weight: 218.25 g/mol (Free Base) + 36.46 (HCl) ≈ 254.71 g/mol

• Physical State: Crystalline solid (Off-white to light brown)[1]

• Solubility: High solubility in water (due to HCl salt form), DMSO, and Methanol.

GHS Hazard Classification

Treat as a Hazardous Substance until fully characterized.

• Signal Word: WARNING

• Hazard Statements:

  • H315: Causes skin irritation.[3]

  • H319: Causes serious eye irritation.[3][4]

  • H335: May cause respiratory irritation.[3]

• Combustibility: As an organic solid, fine dusts may form explosive mixtures in air.

Pre-Disposal Assessment & Segregation

Do not mix this compound indiscriminately with general waste. The indole moiety is electron-rich and can react vigorously with strong oxidizers.[1]

Segregation Logic

• Oxidizer Separation: Keep strictly separate from strong oxidizing agents (e.g., nitric acid, perchlorates) to prevent exothermic decomposition.

• pH Sensitivity: The hydrochloride salt is acidic. Avoid mixing with strong bases (e.g., sodium hydroxide) in concentrated forms, as this will convert the salt back to the free base, potentially causing precipitation and clogging of liquid waste lines.

• Stream Classification:

  • Solid Waste: Classify as "Hazardous Solid Waste - Toxic/Irritant."

  • Liquid Waste: Segregate into "Aqueous Acidic" or "Organic Solvent" streams depending on the solvent used.

Step-by-Step Disposal Protocols

Protocol A: Solid Waste (Pure Substance or Spills)

Use this protocol for expired powder, contaminated weighing boats, or spill cleanup materials.

• Containment: Place the solid material in a chemically resistant container (HDPE or Glass). Double-bagging in heavy-duty polyethylene bags is acceptable for dry solids.[1]

• Labeling: Affix a hazardous waste label immediately.

  • Constituents: "1-Methyl-D-tryptophan Hydrochloride, Solid."[1]

  • Hazards: Check "Irritant" and "Toxic."

• Deactivation (Optional for Trace Amounts): For small trace residues on glassware, rinse with 5% acetic acid followed by water. Collect rinsate as liquid waste.

• Final Disposal: Transfer to the facility's hazardous waste storage area for High-Temperature Incineration .

  • Note: Incineration with an afterburner and scrubber is required to manage nitrogen oxides (NOx) and hydrogen chloride (HCl) emissions.

Protocol B: Solution Waste (Experimental Byproducts)

Use this protocol for reaction mixtures, cell culture media, or stock solutions.

• Solvent Identification:

  • If in DMSO/Methanol: Dispose of in the Halogenated Organic Solvent stream (due to the HCl component, though often acceptable in Non-Halogenated if concentration is low—consult local EHS).

  • If in Aqueous Buffer: Dispose of in the Aqueous Hazardous Waste stream.

• Neutralization (If necessary): If the solution is highly acidic due to the HCl salt, neutralize to pH 6–8 using a dilute bicarbonate solution before adding to a general aqueous waste drum to prevent drum corrosion.

• Precipitation Check: If neutralizing, watch for precipitation of the free base (1-Methyl-D-tryptophan).[1] If precipitate forms, filter the solid and dispose of it via Protocol A (Solid Waste).

Visualized Workflows

Figure 1: Waste Stream Decision Tree

This logic gate ensures the compound enters the correct disposal channel, minimizing cross-reactivity risks.

Caption: Decision matrix for segregating 1-Methyl-D-tryptophan HCl waste based on physical state and solvent carrier.

Figure 2: Emergency Spill Response Workflow

Immediate actions to take in the event of a powder spill outside of containment.

Caption: Step-by-step emergency response protocol for dry powder spills to minimize inhalation exposure.

Regulatory Compliance & Documentation

Record Keeping

Maintain a Chemical Inventory Log that tracks:

• Usage Rate: Date and mass of 1-Methyl-D-tryptophan HCl used.

• Waste Generation: Volume of waste produced and the specific container ID it was placed in.

• Destruction Certificate: Upon pickup, ensure the licensed waste contractor provides a manifest confirming incineration.

Regulatory Frameworks

• USA (EPA/RCRA): While not listed as a P-list or U-list acute hazardous waste, it must be characterized by the generator.[1] Due to its pharmacological activity (IDO inhibition), it is Best Practice to manage it as RCRA Hazardous Waste rather than general refuse.

• EU (EWC): Classify under 16 05 06 * (laboratory chemicals, consisting of or containing hazardous substances, including mixtures of laboratory chemicals).

References

• PubChem. (2023). 1-Methyltryptophan Compound Summary (CID 405012).[1][2] National Library of Medicine. Retrieved from [Link][1]

• U.S. Environmental Protection Agency (EPA). (2023). Management of Pharmaceutical Hazardous Waste. Retrieved from [Link][1]

Sources

• 1. 1-METHYL-D-TRYPTOPHAN | 110117-83-4 [chemicalbook.com]
• 2. 1-Methyl-D-tryptophan | Indoleamine 2,3 Dioxygenase Inhibitors: Tocris Bioscience [rndsystems.com]
• 3. s3.amazonaws.com [s3.amazonaws.com]
• 4. fishersci.com [fishersci.com]

Personal protective equipment for handling 1-methyl-D-tryptophan hydrochloride

Executive Summary & Scientific Context

1-Methyl-D-tryptophan hydrochloride (1-M-D-Trp HCl), often utilized as a stable salt form of the indoleamine 2,3-dioxygenase (IDO) pathway inhibitor Indoximod, presents specific handling challenges distinct from its free base counterpart. While the hydrochloride salt significantly improves aqueous solubility—a critical parameter for biological assays—it introduces acidity that must be managed during stock preparation to prevent experimental artifacts (e.g., acid-induced cytotoxicity in cell culture).

This guide provides a self-validating safety and operational framework. It moves beyond generic safety advice to address the specific physicochemical properties of the tryptophan analog, ensuring both researcher safety and data integrity.

Risk Assessment & Hazard Identification

Treat this compound as a bioactive agent with potential for systemic effects.

Hazard Category	Classification	Critical Effect	Operational Control
Health (Acute)	Harmful / Irritant	Irritation to eyes, skin, and respiratory tract. Potential systemic toxicity if swallowed or inhaled.	Zero-skin-contact policy. Use of fume hood for all solid handling.
Physical	Hygroscopic Solid	Absorbs atmospheric moisture, leading to hydrolysis or caking, altering molar mass calculations.	Store in desiccated, secondary containment. Allow to reach RT before opening.
Chemical	Acidic Salt	Aqueous solutions will be acidic (pH ~2-3).	Neutralization required before biological application. Incompatible with strong oxidizers.[1][2][3]

Personal Protective Equipment (PPE) Matrix

Standard laboratory attire (long pants, closed-toe shoes) is the baseline. The following are specific requirements for 1-M-D-Trp HCl.

PPE Component	Specification	Scientific Rationale
Respiratory	N95/P2 Mask (Minimum)	Prevents inhalation of fine particulate dust during weighing. The salt form can be an airway irritant.
Hand Protection	Nitrile Gloves (Double-gloving recommended)	Outer Glove: 4-8 mil nitrile (disposable). Inner Glove: 4 mil nitrile. Rationale: Tryptophan analogs can permeate latex; nitrile offers superior chemical resistance.
Eye Protection	Chemical Splash Goggles	Safety glasses are insufficient for powders that can become airborne. Goggles seal the eyes from dust ingress.[3]
Body Defense	Lab Coat (Buttoned)	Tyvek sleeves recommended if handling quantities >1g to prevent cuff contamination.

Operational Protocol: Solubilization & Handling

This protocol addresses the most common failure point: incorrect pH adjustment causing precipitation or cell shock.

A. Storage & Stability[3][4][5][6][7][8]

• Temperature: Store at -20°C .

• Environment: Protect from light (tryptophan moiety is photosensitive) and moisture.

• Equilibration: CRITICAL STEP. Allow the vial to warm to room temperature (approx. 30 mins) inside a desiccator before opening. Opening a cold vial condenses atmospheric water onto the hygroscopic HCl salt, degrading purity.

B. Solubilization Workflow (The "Self-Validating" Method)

The HCl salt dissolves readily in water but generates an acidic solution. Direct addition to cell media can precipitate proteins or kill cells.

Step-by-Step Protocol:

• Weighing: Weigh the target mass of 1-M-D-Trp HCl inside a chemical fume hood.

• Primary Dissolution: Dissolve in sterile water (or PBS, though solubility may decrease slightly) to 90% of the final target volume.

  • Observation: The solution should be clear. If turbid, sonicate briefly.

• pH Adjustment (The "Titration" Step):

  • Test pH (likely < 3.0).

  • Slowly add 1N NaOH dropwise while monitoring pH.

  • Target pH: 7.2 – 7.4 .

  • Caution: Overshooting pH > 8.5 may cause degradation or reprecipitation depending on ionic strength.

• Final Volume: Adjust to final volume with buffer/water.

• Sterilization: Filter sterilize using a 0.22 µm PES or PVDF membrane . Do not autoclave.

• Aliquot & Freeze: Dispense into single-use aliquots to avoid freeze-thaw cycles. Store at -20°C or -80°C.

C. Visual Workflow: Solid to Stock Solution

The following diagram illustrates the logical flow for preparing a biological stock solution, emphasizing the critical pH adjustment step.

Figure 1: Critical path for solubilizing 1-Methyl-D-tryptophan HCl. Note the mandatory pH adjustment step due to the acidic nature of the hydrochloride salt.

Spill Response & Decontamination

Immediate action plan for solid or liquid release.[3]

Minor Spill (< 500 mg / < 10 mL)

• Alert: Notify nearby personnel.

• PPE: Don fresh nitrile gloves and goggles.

• Containment:

  • Solid: Cover with wet paper towels to prevent dust dispersion. Wipe up gently.

  • Liquid: Absorb with inert pads or vermiculite.

• Decontamination: Clean the surface with 10% bleach solution followed by 70% ethanol. The bleach oxidizes residual indole structures; ethanol removes organic residue.

• Disposal: Place all waste in a sealed hazardous waste bag.

Major Spill (> 500 mg)

• Evacuate: Leave the immediate area to allow dust to settle.

• Ventilate: Ensure fume hood/ventilation is active.

• Contact: Call EHS (Environmental Health & Safety). Do not attempt cleanup without respiratory protection (P100/Full Face).

Waste Disposal

Compliance with local environmental regulations (RCRA in the US) is mandatory.

Waste Type	Disposal Procedure
Solid Waste	Collect in a dedicated container labeled "Hazardous Chemical Waste: Indole Derivative." Do not dispose of in trash.
Liquid Waste	Collect in "Aqueous Chemical Waste" (if water-based) or "Solvent Waste" (if DMSO-based). Ensure pH is neutral if mixing with general aqueous waste streams.
Contaminated Sharps	Dispose of pipette tips and needles in a rigid biohazard/sharps container.

References

• National Institutes of Health (NIH). (2015). Toxicology and pharmacokinetics of 1-methyl-[D]-tryptophan. PMC4406263. Retrieved from [Link]

Sources

• 1. fishersci.com [fishersci.com]
• 2. benchchem.com [benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]